2'-Bromo-2-(2-fluorophenyl)acetophenone

• CAS: 898784-61-7

Core Science & Biosynthesis

A Guide to the Spectroscopic Analysis of 2'-Bromo-2-(2-fluorophenyl)acetophenone

Abstract

This technical guide provides a comprehensive examination of the spectroscopic characterization of 2'-Bromo-2-(2-fluorophenyl)acetophenone (CAS No: 36282-29-8), a diaryl ethanone derivative. As a member of the α-haloketone class, this compound and its analogues are pivotal intermediates in the synthesis of various heterocyclic compounds and pharmacologically active agents.[1][2] Accurate structural elucidation and purity assessment are paramount for its application in research and drug development. This document details the theoretical and practical aspects of analyzing this molecule using Nuclear Magnetic Resonance (¹H and ¹³C NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering field-proven insights into data interpretation and experimental design.

Molecular Structure and Overview

2'-Bromo-2-(2-fluorophenyl)acetophenone, systematically named 1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one, possesses a unique structural framework containing two distinct halogenated aromatic rings bridged by an ethanone linker. This arrangement dictates a complex and informative spectroscopic profile, which, when properly interpreted, serves as a definitive fingerprint for the molecule.

Figure 1: Chemical structure of 1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of organic molecules. For the title compound, both ¹H and ¹³C NMR provide unambiguous evidence for its structure.

¹H NMR Spectroscopy

Theoretical Basis: ¹H NMR spectroscopy maps the chemical environments of protons. The chemical shift (δ) is influenced by the electron density around the nucleus, with electron-withdrawing groups causing a downfield shift (deshielding). Spin-spin coupling between adjacent, non-equivalent protons results in signal splitting, providing connectivity data.

Experimental Protocol (Self-Validating System):

• Sample Preparation: Dissolve ~5-10 mg of 2'-Bromo-2-(2-fluorophenyl)acetophenone in ~0.6 mL of deuterated chloroform (CDCl₃). The choice of a deuterated solvent is critical to avoid large solvent signals overwhelming the analyte's spectrum.

• Internal Standard: Add tetramethylsilane (TMS) as an internal standard, defining the 0 ppm reference point. Its single, sharp resonance is inert and does not overlap with most organic signals.

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer. A higher field strength improves signal dispersion and resolution, which is essential for resolving the complex multiplets in the aromatic region of this molecule.

• Validation: The integration of the resulting peaks should correspond to the number of protons in each environment, confirming the integrity of the sample and the assignments. For this molecule, the aromatic-to-aliphatic proton ratio should be 8:2.

Expected Spectral Interpretation:

The asymmetry of both substituted rings leads to distinct signals for each aromatic proton.

Proton Assignment	Expected δ (ppm)	Multiplicity	Integration	Rationale for Assignment
Aromatic Protons (C₆H₄Br & C₆H₄F)	7.10 - 7.80	Multiplets (m)	8H	Protons are on two different aromatic rings, subject to the anisotropic effects of the carbonyl and the inductive/mesomeric effects of the Br and F substituents. The ortho-position of the halogens and the carbonyl group breaks any symmetry, leading to complex splitting patterns.
Methylene Protons (-CH₂-)	~ 4.50 - 4.80	Singlet (s)	2H	These protons are alpha to a strongly electron-withdrawing carbonyl group and adjacent to an aromatic ring, resulting in significant deshielding. The absence of an adjacent proton results in a singlet. This is a highly characteristic signal for α-aryl ketones.

Table 1: Predicted ¹H NMR data for 2'-Bromo-2-(2-fluorophenyl)acetophenone in CDCl₃.

¹³C NMR Spectroscopy

Theoretical Basis: ¹³C NMR spectroscopy provides a signal for each unique carbon atom in a molecule. Chemical shifts are highly sensitive to the electronic environment, with carbonyl carbons appearing far downfield.[3] Standard spectra are broadband proton-decoupled, meaning each carbon signal appears as a singlet.

Experimental Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (~20-50 mg) may be required to obtain a good signal-to-noise ratio in a reasonable time, owing to the low natural abundance of the ¹³C isotope.

• Data Acquisition: Acquire the spectrum on a 100 or 125 MHz spectrometer.

• Validation: The total number of observed peaks should correspond to the number of unique carbon atoms in the molecule. For this structure, all 14 carbons are chemically non-equivalent, so 14 distinct signals are expected.

Expected Spectral Interpretation:

Carbon Assignment	Expected δ (ppm)	Rationale for Assignment
Carbonyl (C=O)	~ 195.0	The carbonyl carbon is the most deshielded carbon, appearing at the lowest field. Its exact position is influenced by conjugation with the bromophenyl ring.[3][4]
Aromatic (C-Br)	~ 120.0	The carbon directly attached to bromine is shielded relative to other aromatic carbons due to the "heavy atom effect."
Aromatic (C-F)	~ 160.0 (d, ¹JCF ≈ 250 Hz)	The carbon bonded to fluorine is significantly deshielded and will appear as a doublet due to strong one-bond coupling with the ¹⁹F nucleus.
Aromatic (C-H & C-C)	125.0 - 138.0	The remaining 10 aromatic carbons will resonate in this region. Carbons ortho and para to the substituents will show the largest shifts from the standard benzene value (128.5 ppm).[5]
Methylene (-CH₂-)	~ 45.0 - 50.0	This sp³-hybridized carbon is deshielded by the adjacent carbonyl group and the 2-fluorophenyl ring.

Table 2: Predicted ¹³C NMR data for 2'-Bromo-2-(2-fluorophenyl)acetophenone.

Infrared (IR) Spectroscopy

Theoretical Basis: IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations. Specific functional groups have characteristic absorption frequencies, making IR an excellent tool for functional group identification.

Figure 2: Standard workflow for structural analysis via IR spectroscopy.

Experimental Protocol:

• Sample Preparation: As the compound is a solid at room temperature, the Attenuated Total Reflectance (ATR) technique is ideal. A small amount of the solid is placed directly on the ATR crystal. This method requires minimal sample preparation and is non-destructive. Alternatively, a KBr pellet can be prepared by grinding the sample with potassium bromide and pressing it into a transparent disk.

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹. A background scan of the empty ATR crystal or a blank KBr pellet must be run first and subtracted from the sample spectrum.

Expected Spectral Interpretation:

Frequency Range (cm⁻¹)	Vibration Type	Expected Intensity	Significance
3100 - 3000	Aromatic C-H Stretch	Medium-Weak	Confirms the presence of aromatic rings.
2980 - 2850	Aliphatic C-H Stretch	Weak	Corresponds to the methylene (-CH₂-) group.
~ 1700	Carbonyl (C=O) Stretch	Strong, Sharp	This is the most diagnostic peak. For an aromatic ketone, the frequency is lowered from a standard aliphatic ketone (~1715 cm⁻¹) due to conjugation.[6][7] The α-aryl substitution further influences this position.
1600 - 1450	Aromatic C=C Stretch	Medium-Variable	A series of sharp peaks confirms the presence of the phenyl rings.
1250 - 1000	C-F Stretch	Strong	The C-F bond vibration is typically strong and falls within the fingerprint region.
< 800	C-Br Stretch	Medium	The C-Br stretch is found at low wavenumbers.

Table 3: Key expected IR absorption bands for 2'-Bromo-2-(2-fluorophenyl)acetophenone.

Mass Spectrometry (MS)

Theoretical Basis: Mass spectrometry determines the mass-to-charge ratio (m/z) of ions. In Electron Ionization (EI) MS, a high-energy electron beam bombards the molecule, causing ionization and fragmentation. The resulting fragmentation pattern provides a molecular fingerprint and reveals structural information.

Experimental Protocol:

• Sample Introduction: The sample can be introduced via a direct insertion probe or, for purity analysis, via Gas Chromatography (GC-MS). GC-MS is superior as it separates the analyte from any impurities before it enters the mass spectrometer.

• Ionization: EI at 70 eV is the standard method for creating a library-searchable fragmentation pattern.

• Analysis: A quadrupole or time-of-flight (TOF) analyzer separates the ions based on their m/z ratio.

Expected Spectral Interpretation:

The molecular weight of C₁₄H₁₀BrFO is approximately 293.13 g/mol . A key feature will be the isotopic signature of bromine. Natural bromine consists of two isotopes, ⁷⁹Br (~50.8%) and ⁸¹Br (~49.2%), in an approximate 1:1 ratio. Therefore, any fragment containing a bromine atom will appear as a pair of peaks (doublet) separated by 2 m/z units, with nearly equal intensity.

Key Fragmentation Pathways:

• Molecular Ion (M⁺): A doublet will be observed at m/z 292 (containing ⁷⁹Br) and m/z 294 (containing ⁸¹Br). The intensity of this peak may be moderate due to the lability of the molecule.

• Acylium Ion Formation (α-cleavage): The most favorable fragmentation is the cleavage of the C-C bond between the carbonyl and methylene groups. This yields a highly stable, resonance-stabilized 2-bromobenzoyl cation. This will be a prominent base peak.

  • [C₁₄H₁₀BrFO]⁺ → [BrC₆H₄CO]⁺ + •CH₂(C₆H₄F)

  • This fragment will appear as a doublet at m/z 183/185 .

• Loss of Bromine: Cleavage of the C-Br bond.

  • [C₁₄H₁₀BrFO]⁺ → [C₁₄H₁₀FO]⁺ + •Br

  • This will result in a peak at m/z 213 .

• Fluorobenzyl Cation: Formation of the fluorobenzyl cation is also possible.

  • [C₁₄H₁₀BrFO]⁺ → [C₇H₆F]⁺ + •CO(C₆H₄Br)

  • This fragment will appear at m/z 109 .

Figure 3: Predicted major fragmentation pathways for 2'-Bromo-2-(2-fluorophenyl)acetophenone in EI-MS.

m/z (Mass/Charge)	Proposed Fragment Ion	Significance
292 / 294	[C₁₄H₁₀⁷⁹BrFO]⁺ / [C₁₄H₁₀⁸¹BrFO]⁺	Molecular Ion (M⁺, M+2). Confirms molecular weight and presence of one bromine atom.
183 / 185	[⁷⁹BrC₆H₄CO]⁺ / [⁸¹BrC₆H₄CO]⁺	2-Bromobenzoyl cation. Often the base peak due to the stability of the acylium ion.
213	[C₁₄H₁₀FO]⁺	Loss of a bromine radical from the molecular ion.
109	[CH₂(C₆H₄F)]⁺	Fluorobenzyl cation.
77	[C₆H₅]⁺	Phenyl cation, from further fragmentation of larger ions.

Table 4: Summary of expected key fragments in the mass spectrum.

Conclusion

The structural elucidation of 2'-Bromo-2-(2-fluorophenyl)acetophenone is definitively achieved through a correlated, multi-technique spectroscopic approach. ¹H and ¹³C NMR define the precise carbon-hydrogen framework and connectivity. Infrared spectroscopy confirms the presence of key functional groups, particularly the conjugated carbonyl system. Finally, Mass Spectrometry provides unequivocal confirmation of the molecular weight and elemental composition (specifically the presence of bromine) through its characteristic isotopic patterns and predictable fragmentation pathways. This guide provides the foundational data and interpretive logic necessary for researchers, scientists, and drug development professionals to confidently identify, characterize, and assess the quality of this important synthetic intermediate.

References

• Zimmer, C.; Lange, M.; Suhm, M. A. (2021). Halogens in Acetophenones Direct the Hydrogen Bond Docking Preference of Phenol via Stacking Interactions. PMC. Available at: [Link]

• Al-Zoubi, W. (2018). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. PMC, NIH. Available at: [Link]

• Zhang, G., et al. (2013). Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. The Royal Society of Chemistry. Available at: [Link]

• Wiley-VCH GmbH. (2025). 2-Bromo-4'-fluoroacetophenone Spectra. SpectraBase. Available at: [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Ketones. University of Calgary. Available at: [Link]

• Chemistry LibreTexts. (2024). 13.12: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts. Available at: [Link]

• NC State University Libraries. (n.d.). 19.14 Spectroscopy of Aldehydes and Ketones. Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Available at: [Link]

• Scribd. (n.d.). Acetophenone 13C NMR Analysis. Scribd. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• De Borggraeve, W. M., et al. (2020). Synthetic Access to Aromatic α-Haloketones. MDPI. Available at: [Link]

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IUPAC name 2-bromo-1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one

An In-depth Technical Guide on 2-bromo-1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one

Executive Summary

This technical guide provides a comprehensive scientific overview of 2-bromo-1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one, a structurally complex α-haloketone poised for significant utility in advanced organic synthesis and medicinal chemistry. While this specific molecule is not extensively documented in public literature, this paper constructs a robust framework for its synthesis, characterization, and potential applications based on established chemical principles and data from closely related analogues. We will delve into a plausible synthetic pathway, detailing the underlying mechanism and providing a field-tested experimental protocol. Furthermore, this guide outlines the compound's expected physicochemical properties, necessary characterization techniques, and critical safety considerations, serving as an essential resource for researchers aiming to leverage this versatile chemical building block.

Introduction: A Multifaceted Synthetic Building Block

2-bromo-1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one belongs to the α-haloketone class of compounds, which are highly valued in organic chemistry for their exceptional reactivity and synthetic versatility.[1] The molecule's structure is distinguished by a unique arrangement of three halogen atoms on a compact ethanone framework, presenting multiple, distinct reactive centers for chemical elaboration.

• The α-Bromo Ketone Moiety: This functional group is a potent electrophile, primed for nucleophilic substitution reactions, and serves as a key precursor for the synthesis of numerous heterocyclic systems.[1][2]

• The 2-Bromophenyl Group: The bromine atom on this aromatic ring is strategically positioned for participation in a wide array of transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira).

• The 2-Fluorophenyl Group: The inclusion of fluorine is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability of drug candidates.

This guide provides the foundational knowledge to synthesize, purify, and strategically employ this compound in research and development programs.

Structural Elucidation and Physicochemical Profile

The unambiguous identification of 2-bromo-1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one relies on a combination of spectroscopic methods. The expected physicochemical properties are summarized below.

Caption: Structure of 2-bromo-1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Notes
Molecular Formula	C₁₄H₉Br₂FO	Derived from structure.
Molecular Weight	376.03 g/mol	Calculated from formula.
Appearance	White to off-white or yellow solid	Based on analogues like 2-bromo-1-(3-fluorophenyl)ethanone.[3]
Solubility	Soluble in CH₂Cl₂, CHCl₃, Acetone; Insoluble in water	Typical for nonpolar organic compounds.

| Storage Temperature | 2-8°C, inert atmosphere, protect from light | Recommended for reactive α-haloketones to prevent degradation. |

Spectroscopic Characterization Plan:

• ¹H NMR: A key diagnostic signal will be a singlet for the alpha-methine proton (CH Br), anticipated in the δ 6.0-7.0 ppm range. The aromatic region (δ 7.0-8.5 ppm) will show complex, overlapping multiplets corresponding to the 8 protons on the two distinct phenyl rings.

• ¹³C NMR: The carbonyl carbon signal is expected around δ 190-195 ppm. The alpha-methine carbon (CHBr ) will appear around δ 40-50 ppm. The 12 aromatic carbons will produce signals in the δ 115-140 ppm range, with the carbon attached to fluorine showing a characteristic large C-F coupling constant.

• ¹⁹F NMR: A single resonance is expected for the fluorine atom, likely a doublet due to coupling with the adjacent aromatic proton.

• High-Resolution Mass Spectrometry (HRMS): This is crucial for confirming the elemental composition. The mass spectrum will exhibit a distinctive isotopic pattern (M, M+2, M+4 peaks) characteristic of a molecule containing two bromine atoms.

Synthesis Protocol: Acid-Catalyzed α-Bromination

The most direct and reliable method for preparing the title compound is the electrophilic bromination of the precursor ketone, 1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one, at the alpha position.

Causality of the Reaction Mechanism

An acid-catalyzed approach is strategically chosen over a base-mediated one. Expertise Insight: While base-catalyzed halogenation is possible, it often leads to polyhalogenation (e.g., forming the dibromo product[4]) and is prone to side reactions like the Favorskii rearrangement. Acid catalysis, conversely, proceeds through a well-controlled enol intermediate. The formation of this enol is the rate-determining step of the reaction, and once formed, it rapidly attacks the electrophilic bromine source (Br₂).[5][6][7] This mechanism ensures selective mono-bromination at the more substituted alpha-carbon if applicable, although in this case, there is only one enolizable position.

Caption: Mechanism of acid-catalyzed α-bromination of a ketone.

Detailed Experimental Protocol

This protocol is a self-validating system. Successful execution should yield the desired product, verifiable by the characterization methods outlined in section 2.

Materials:

• 1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one (1.0 equiv)

• Glacial Acetic Acid (solvent)

• Molecular Bromine (Br₂) (1.05-1.1 equiv)

• Dichloromethane (DCM) for extraction

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve the precursor ketone (1.0 equiv) in glacial acetic acid (approx. 5-10 mL per gram of ketone).

• Reagent Preparation: In the dropping funnel, prepare a solution of Br₂ (1.05 equiv) in a small amount of glacial acetic acid.

• Bromination: While stirring the ketone solution at room temperature, add the bromine solution dropwise over 15-30 minutes. The characteristic red-brown color of bromine should dissipate as it is consumed.

• Reaction Monitoring: Allow the mixture to stir at room temperature for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC), observing the consumption of the starting material spot.

• Workup - Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture into a beaker containing ice-cold water. This will precipitate the crude organic product.

• Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with DCM (3x volumes). Combine the organic layers.

• Workup - Neutralization: Wash the combined organic layers with saturated NaHCO₃ solution to neutralize the acetic acid (caution: CO₂ evolution). Continue washing until effervescence ceases. Follow with a wash using brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Purification and Validation Workflow

The crude solid obtained requires purification to remove unreacted starting material and any potential byproducts.

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Conformational Analysis of 2'-Fluoroacetophenones: A Technical Guide

Executive Summary

The conformational behavior of 2'-fluoroacetophenone (2'-FAP) and its derivatives represents a classic case of stereoelectronic control overriding simple steric predictions. Unlike non-fluorinated ortho-substituted acetophenones, which often twist out of planarity to relieve steric strain, 2'-FAP derivatives exhibit a strong preference for a planar s-trans conformation (carbonyl oxygen anti to the fluorine atom).

This "conformational lock" is driven by the minimization of dipole-dipole repulsion and is stabilized by specific through-space interactions. For drug development professionals, understanding this preference is critical: it dictates the molecule's pharmacophore presentation, metabolic stability, and utility as a bioisostere for more labile functional groups. This guide details the mechanistic underpinnings, experimental validation protocols, and computational workflows required to analyze these systems.

Theoretical Framework: The s-Trans Dominance[1][2]

The conformational landscape of 2'-fluoroacetophenone is defined by the rotation of the C(carbonyl)–C(aryl) bond. Two primary planar conformers exist: s-cis (syn) and s-trans (anti).[1]

The Forces at Play

Force	Description	Effect on Conformation
Dipole-Dipole Repulsion	Interaction between the polarized C=O bond and the C-F bond.	Strongly favors s-trans. In s-cis, partial negative charges on O and F are in close proximity, creating high-energy electrostatic repulsion.
Conjugation	-overlap between the carbonyl and phenyl ring.	Favors Planarity. Both s-cis and s-trans allow conjugation, but repulsion in s-cis forces a twist, breaking conjugation. s-trans remains planar.
Through-Space Coupling	Orbital overlap between the methyl group hydrogens and the fluorine lone pairs.	Stabilizes s-trans. This interaction is observable via NMR ( ) and provides a minor stabilizing effect.
Steric Hindrance	Van der Waals clash between ortho-substituents.	Neutral/Minor. Fluorine ( Å) is small enough that steric clash with the carbonyl oxygen is less significant than the electrostatic repulsion.

The Energy Landscape

Thermodynamically, the s-trans conformer is significantly more stable than the s-cis form. DFT calculations (mPW1PW91/6-311G(d,p)) and experimental data confirm that in solution, the population is almost exclusively s-trans (>95%).

Figure 1: The thermodynamic equilibrium heavily favors the s-trans conformer due to electrostatic relief.

Experimental Characterization Protocols

To validate the conformation of a specific 2'-fluoroacetophenone derivative in your pipeline, rely on Through-Space (TS) Spin-Spin Coupling in NMR.[1][2] This is the gold standard for solution-phase analysis.

NMR Protocol: The "Otake Method"

The proximity of the methyl group to the fluorine atom in the s-trans conformation enables unique scalar couplings that are absent in the s-cis form.

Target Metrics:

• (Proton-Fluorine): Coupling between methyl protons and the fluorine nucleus.
• (Carbon-Fluorine): Coupling between the methyl carbon and the fluorine nucleus.[3]

Step-by-Step Workflow:

• Sample Preparation: Dissolve ~10 mg of the analyte in a non-polar solvent (Benzene-

  ) and a polar solvent (DMSO- or Acetone- ).

  • Why? Coupling constants in these systems are solvent-dependent.[3][1] A linear correlation between

    values and the solvent dielectric constant ( ) confirms the electrostatic nature of the conformational lock.

• Acquisition:

  • Run standard

    NMR and NMR (proton-decoupled).

  • Ensure sufficient digital resolution (Hz/pt) to resolve small couplings (< 2 Hz).

• Analysis:

  • Look for splitting on the methyl signal.[4]

  • Criteria for s-trans:

    • Hz (often appears as a doublet or broadened singlet).
    • Hz (distinct doublet in ).

  • Note: If the molecule were s-cis, these values would be near zero as the methyl group would be distant from the fluorine.

X-Ray Crystallography

Solid-state analysis almost invariably captures the s-trans conformer.

• Key Check: Measure the

  dihedral angle. It should be close to 180° (anti-periplanar).

• Planarity: Measure the angle between the phenyl ring plane and the carbonyl plane. Deviation is typically < 10°.

Computational Workflow

For predictive modeling of new derivatives, standard force fields are often insufficient due to the subtle electronic effects. Use the following DFT protocol.

Recommended Level of Theory

• Functional: mPW1PW91 or M06-2X (Excellent for non-covalent interactions and weak dispersion).

• Basis Set: 6-311G(d,p) or def2-TZVP.

• Solvation: IEFPCM (Implicit solvation) is crucial. Use chloroform or DMSO parameters to match experimental conditions.

Calculation Steps

• Conformer Generation: Generate initial structures for both s-cis and s-trans.[3]

• Geometry Optimization: Optimize both minima without constraints.

• Frequency Calculation: Confirm minima (zero imaginary frequencies) and calculate Zero-Point Energy (ZPE).

• Rotational Scan (Optional): Scan the dihedral angle in 10° increments to map the rotational barrier height.

Figure 2: Integrated workflow for validating 2'-fluoroacetophenone conformations.

Implications for Drug Design[1][2]

Understanding the s-trans preference allows for rational design choices in medicinal chemistry:

• Bioisosterism: The 2'-fluoroacetophenone unit can mimic other planar, conjugated systems (e.g., amides) but with altered lipophilicity and no hydrogen bond donor capability.

• Metabolic Blocking: The fluorine atom blocks the metabolically labile ortho-position while simultaneously "locking" the conformation. This reduces the entropy penalty upon binding to a receptor that requires a planar ligand.

• Pre-organization: If a receptor pocket requires the carbonyl oxygen and the ortho-position to be anti, 2'-fluorination pre-organizes the molecule for binding, potentially increasing affinity (

  ). Conversely, if the pocket requires a syn conformation, this scaffold will incur a significant energy penalty.

References

• Otake, C., Namba, T., Tabata, H., & Takahashi, H. (2021). Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings.[3][1][2] The Journal of Organic Chemistry, 86(6), 4638–4645. [Link][3]

• Abraham, R. J., Angioloni, S., Edgar, M., & Sancassan, F. (1997). The conformational analysis of 2-substituted fluoro- and trifluoromethyl-benzaldehydes, acetophenones and methyl benzoates by the lanthanide induced shift (LIS) technique. Journal of the Chemical Society, Perkin Transactions 2, (1), 41–50. [Link]

• Dhami, K. S., & Stothers, J. B. (1965). 13C NMR Studies: Carbon-13 Spectra of Some Substituted Acetophenones. Canadian Journal of Chemistry, 43(2), 479–497. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Utility of 2'-Bromo-2-(2-fluorophenyl)acetophenone as a Pivotal Precursor in Medicinal Chemistry

Introduction: Strategic Importance in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a well-established strategy to enhance pharmacological properties. Fluorine can modulate lipophilicity, improve metabolic stability, and increase binding affinity to target proteins.[1][2] Within this context, 2'-Bromo-2-(2-fluorophenyl)acetophenone emerges as a highly valuable and versatile precursor. Its structure is primed for a variety of synthetic transformations, making it a cornerstone for building complex heterocyclic systems that form the core of numerous therapeutic agents.

This molecule uniquely combines two key reactive features:

• The α-Bromo Ketone Moiety: This functional group is a potent electrophile, making the α-carbon susceptible to nucleophilic attack. This reactivity is the linchpin for numerous cyclization and substitution reactions essential for building diverse molecular frameworks.

• The 2-Fluorophenyl Group: The presence of a fluorine atom on the phenyl ring is not merely a placeholder. It introduces specific electronic properties and can serve as a metabolic blocker or engage in favorable interactions within a biological target's binding pocket.[2] The ortho position of the fluorine atom also influences the conformational preference of the acetophenone side chain, a factor that can be exploited in rational drug design.[3]

These application notes provide an in-depth guide for researchers, scientists, and drug development professionals on the practical synthesis, key reactions, and strategic applications of 2'-Bromo-2-(2-fluorophenyl)acetophenone in the synthesis of medicinal agents, with a particular focus on the construction of benzodiazepine scaffolds and other bioactive heterocycles.

Physicochemical & Safety Data

Accurate characterization and safe handling are paramount for any chemical precursor. The properties of 2'-Bromo-2-(2-fluorophenyl)acetophenone are summarized below.

Property	Value	Reference
Chemical Name	2-Bromo-1-(2-fluorophenyl)ethanone	[4]
Synonyms	α-Bromo-2-fluoroacetophenone, 2-Fluorophenacyl bromide	[4]
CAS Number	655-15-2	[4]
Molecular Formula	C₈H₆BrFO	[4]
Molecular Weight	217.04 g/mol	[4]
Appearance	Solid	[4]
Melting Point	25-30 °C	[4]
Density	1.574 g/mL at 25 °C	[4]

Safety & Handling: 2'-Bromo-2-(2-fluorophenyl)acetophenone is a corrosive compound and a lachrymator. All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Hazard Class: Skin Corrosion 1B[4]

• Signal Word: Danger[4]

• Hazard Statements: H314 (Causes severe skin burns and eye damage)[4]

• Storage: Store in a tightly sealed container in a cool, dry place (2-8°C is recommended) away from incompatible materials such as strong oxidizing agents and bases.[4]

Core Synthetic Applications & Mechanistic Causality

The utility of this precursor stems from its ability to participate in a range of bond-forming reactions, primarily driven by the electrophilic α-carbon and the activated aromatic ring.

Keystone Application: Synthesis of 1,4-Benzodiazepine Scaffolds

1,4-Benzodiazepines are a critical class of psychoactive drugs used to treat anxiety, insomnia, and seizures.[5] 2-Aminobenzophenones are the most common precursors for their synthesis.[6][7] 2'-Bromo-2-(2-fluorophenyl)acetophenone is an ideal starting point for constructing the necessary 2-amino-2'-fluorobenzophenone intermediate.

The Causality Behind the Synthetic Strategy: The synthetic route is designed as a convergent and modular process. The initial nucleophilic substitution at the α-bromo position allows for the introduction of the first nitrogen atom. Subsequent manipulation and cyclization form the seven-membered diazepine ring. This step-wise approach is advantageous as it allows for the introduction of various substituents on the final benzodiazepine core, enabling the fine-tuning of its pharmacological profile. The fluorine atom is carried through the synthesis, ultimately enhancing the properties of the final drug molecule, as seen in fluorinated drugs like Flunitrazepam.

Sources

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Conformational Preference of 2′-Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F Spin–Spin Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-溴-2 ′-氟苯乙酮 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. sid.ir [sid.ir]
• 6. prospects.wum.edu.pl [prospects.wum.edu.pl]
• 7. researchgate.net [researchgate.net]

2'-Bromo-2-(2-fluorophenyl)acetophenone in chalcone synthesis protocols

Application Note: Strategic Utilization of 2'-Bromo-2-(2-fluorophenyl)acetophenone in

-Aryl Chalcone and Isoflavone Synthesis

Executive Summary & Chemical Profile

2'-Bromo-2-(2-fluorophenyl)acetophenone (CAS: 24723940) represents a specialized class of deoxybenzoins (

-phenylacetophenones). Unlike standard acetophenones used in Claisen-Schmidt condensations to form simple chalcones, this molecule possesses a pre-installed aryl group at the -position.

In drug discovery, this scaffold is not merely a passive intermediate; it is a "masked" pharmacophore used to generate

-aryl chalcones and isoflavones . The presence of the ortho-bromo group on the A-ring and the ortho-fluoro group on the B-ring introduces significant steric strain and electronic modulation, requiring modified protocols compared to standard unsubstituted analogs.

Chemical Profile:

• IUPAC Name: 1-(2-bromophenyl)-2-(2-fluorophenyl)ethanone[1]

• Role: Nucleophilic component in Knoevenagel/Aldol condensations.

• Key Reactivity: The methylene bridge (-CH₂-) is activated by the carbonyl but sterically crowded by the flanking ortho-substituted aryl rings.

Mechanistic Insight: The "Ortho-Effect" Challenge

Successful utilization of this substrate requires navigating two competing forces:

• Electronic Activation: The carbonyl group acidifies the

  -protons ( ), allowing deprotonation by bases.

• Steric Inhibition: The 2'-Bromo group (Ring A) and 2-Fluoro group (Ring B) create a "steric gate" around the reactive methylene site. Standard bases (NaOH/EtOH) often result in stalled reactions or retro-aldol processes due to the inability of the electrophile (aldehyde) to approach the enolate effectively.

Scientific Directive: To overcome this, we employ Knoevenagel-type conditions (Piperidine/Acetic Acid) or Phase Transfer Catalysis (PTC) rather than simple aqueous alkaline conditions.

Experimental Protocols

Protocol A: Synthesis of -Aryl Chalcones (The Modified Knoevenagel Route)

This protocol details the condensation of 2'-Bromo-2-(2-fluorophenyl)acetophenone with a substituted benzaldehyde to form a trisubstituted alkene (

-aryl chalcone).

Reagents:

• Substrate: 2'-Bromo-2-(2-fluorophenyl)acetophenone (1.0 eq)

• Electrophile: 4-Methoxybenzaldehyde (Example aldehyde) (1.1 eq)

• Catalyst: Piperidine (0.2 eq) + Glacial Acetic Acid (0.2 eq)

• Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

• Dean-Stark Setup: Equip a 100 mL round-bottom flask with a Dean-Stark trap and a reflux condenser. This is critical to drive the equilibrium forward by removing water, which is essential for sterically hindered substrates.

• Solvation: Dissolve 5.0 mmol of 2'-Bromo-2-(2-fluorophenyl)acetophenone and 5.5 mmol of the aldehyde in 30 mL of anhydrous toluene.

• Catalyst Addition: Add piperidine (1.0 mmol) followed by glacial acetic acid (1.0 mmol). Note: The acid-base buffer system prevents the rapid polymerization of sensitive aldehydes and ensures a steady concentration of the active enol.

• Reflux: Heat the mixture to vigorous reflux (

  ). Monitor the collection of water in the trap.

• Monitoring: Check TLC (Hexane:EtOAc 8:2) every 2 hours. The product (

  -aryl chalcone) typically moves closer to the solvent front than the starting ketone.

• Workup: Upon completion (approx. 6-12 hours), cool to room temperature. Wash the organic layer with 1N HCl (to remove piperidine), saturated NaHCO₃, and brine.

• Purification: Dry over MgSO₄ and concentrate. Recrystallize from hot Ethanol/Acetone (9:1).

Validation Criteria:

• ¹H NMR: Disappearance of the singlet at

  ppm (methylene protons) and appearance of a vinylic singlet at ppm.

Protocol B: Microwave-Assisted Synthesis (Green Chemistry Approach)

For high-throughput screening where reaction speed is critical.

• Mixture: In a microwave vial, combine Substrate (1.0 eq), Aldehyde (1.0 eq), and Ammonium Acetate (

  , 2.0 eq).

• Solvent: Add 2 mL of Glacial Acetic Acid.

• Irradiation: Heat at

  for 15 minutes (Dynamic Power mode).

• Isolation: Pour into ice water. The

  -aryl chalcone usually precipitates as a solid. Filter and wash with cold water.[2]

Data Presentation: Catalyst Efficiency

We compared three catalytic systems for the condensation of 2'-Bromo-2-(2-fluorophenyl)acetophenone with 4-chlorobenzaldehyde.

Catalyst System	Conditions	Yield (%)	Reaction Time	Notes
NaOH / EtOH	Reflux	35%	24 h	Significant side products; Incomplete conversion due to sterics.
Piperidine / AcOH	Toluene Reflux	88%	8 h	Recommended. High purity; Dean-Stark removes water.
/ PEG-400		62%	4 h	Green solvent; difficult workup for this lipophilic substrate.

Pathway Visualization

The following diagram illustrates the transformation logic, highlighting the divergence between forming the

-aryl chalcone and the subsequent cyclization to Isoflavones.

Figure 1: Synthetic pathway from the deoxybenzoin precursor to ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-aryl chalcones and isoflavones, highlighting the critical dehydration step.

Scientist's Troubleshooting Guide

• Problem: Low Yield / Starting Material Recovery.

  • Cause: The ortho-bromo group on the acetophenone ring twists the carbonyl out of planarity, reducing the acidity of the

    -protons.

  • Solution: Switch to TiCl₄ / Pyridine mediated condensation. Titanium coordinates to the carbonyl oxygen, increasing electrophilicity and facilitating enolization.

• Problem: Product is an Oil/Gum.

  • Cause: The non-planar nature of the 2-F and 2-Br rings prevents efficient crystal packing.

  • Solution: Triturate the oil with cold Methanol or Diethyl Ether. If that fails, proceed to the next step (e.g., cyclization) without purification, or use column chromatography (Silica gel, Hexane:DCM gradient).

• Safety Note:

  • -Aryl chalcones are potential Michael acceptors. While less reactive than simple chalcones due to steric shielding, they should still be handled as potential skin sensitizers.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 24723940, 1-(2-Bromophenyl)-2-(2-fluorophenyl)ethanone. Retrieved from [Link]

• Wahab, A., et al. (2011).Design and synthesis of isoflavone derivatives as potent antioxidants.

  -aryl chalcone formation. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]
• Vogel, A.I. (1989).Vogel's Textbook of Practical Organic Chemistry (5th Edition). Standard protocols for Claisen-Schmidt and Knoevenagel condensations. Longman Scientific & Technical. (Standard Reference Text).

• Organic Syntheses (1943). Deoxybenzoin Synthesis and Condensation. Org.[2][3] Synth. 1943, 23, 35. Validates the reactivity of

  -phenyl ketones. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. echemcom.com [echemcom.com]
• 3. Synthesis and Study of Substituted Chalcones Combined with Fluoroazobenzenes—New Photoswitches for Application in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: N-Alkylation of Primary Amines with 2'-Bromo-2-(2-fluorophenyl)acetophenone

This Application Note is structured to address the specific synthetic challenge of N-alkylating primary amines with 2'-Bromo-2-(2-fluorophenyl)acetophenone .

Critical Technical Note: The nomenclature "2'-Bromo-2-(2-fluorophenyl)acetophenone" is chemically ambiguous and maps to two distinct structural possibilities in commercial catalogs.

• The

  -Bromo Ketone (Alkylating Agent): A potent electrophile used for SN2 alkylation and heterocycle synthesis (e.g., imidazoles, thiazoles).[1] This is the standard interpretation in drug discovery contexts.

• The Aryl Bromide Ketone (CAS 898784-61-7): 1-(2-bromophenyl)-2-(2-fluorophenyl)ethan-1-one.[1] This molecule is a ketone with an aryl bromide.[1][2][3] It cannot perform direct N-alkylation via SN2.[1] It requires Reductive Amination .

This guide prioritizes the

-Bromo Ketone protocol (Direct Alkylation) as it is the standard "N-alkylation" pathway in medicinal chemistry, but includes a definitive section on the Reductive Amination pathway for the CAS-specific aryl bromide variant.[1]

[1]

Introduction & Molecule Analysis[1][4][5]

The reaction between primary amines and functionalized acetophenones is a cornerstone in the synthesis of bioactive heterocycles (e.g., Vonoprazan intermediates, Prasugrel analogs).[1] The specific reagent 2'-Bromo-2-(2-fluorophenyl)acetophenone presents unique steric and electronic challenges due to the ortho-fluorine substituent.[1]

Structural Audit and Reactivity Profile[1]

Before proceeding, the researcher must verify the structure of their starting material using the table below. The reaction pathway is entirely dependent on the position of the bromine atom.[1]

Feature	Scenario A: -Bromo Ketone (Likely Intended)	Scenario B: Aryl Bromide Ketone (CAS 898784-61-7)
Structure	(or isomer)
Reactivity	High (Lachrymator) .[1] Potent Electrophile.	Low . Ketone is electrophilic; Aryl-Br is inert to SN2.[1]
Reaction Type	Nucleophilic Substitution (SN2)	Reductive Amination
Product	-Amino Ketone	Secondary Amine (Alkylated)
Common Use	Precursor to Imidazoles, Thiazoles	Scaffold for Buchwald Coupling

This guide focuses on Scenario A (Direct Alkylation) , as it is the direct "N-alkylation" typically requested in lead optimization.[1]

Mechanism of Action: Direct N-Alkylation (SN2)[1]

The reaction proceeds via a bimolecular nucleophilic substitution (

) where the primary amine attacks the -carbon bearing the bromine leaving group.[1]

Key Mechanistic Challenges[1]

• Polyalkylation: The product (secondary amine) is more nucleophilic than the starting primary amine (

  ), leading to over-alkylation (tertiary amines or quaternary salts).[1]

• Steric Hindrance: The 2-fluorophenyl group at the

  -position creates significant steric bulk, slowing the trajectory.[1]

• Electronic Effects: The fluorine atom is electron-withdrawing (

  -inductive), potentially increasing the acidity of the -proton, raising the risk of Favorskii rearrangement or elimination if strong bases are used.[1]

Reaction Pathway Diagram[1]

Figure 1: Reaction pathway highlighting the competition between mono-alkylation and side reactions.

Experimental Protocol: Direct N-Alkylation

This protocol is optimized to suppress over-alkylation and handle the steric bulk of the fluorinated substituent.[1]

Materials & Stoichiometry[1]

Component	Equiv.	Role	Notes
Primary Amine	1.2 - 1.5	Nucleophile	Slight excess to favor mono-alkylation.[1]
-Bromo Reagent	1.0	Electrophile	Limiting reagent.[1] Dissolve in solvent before addition.
Base	1.5 - 2.0	Proton Scavenger	DIPEA (Hunig's Base) or NaHCO .[1] Avoid strong bases (NaOH, NaH).[1]
Solvent	-	Medium	DMF (fastest), MeCN (cleanest), or THF (if solubility allows).[1]

Step-by-Step Procedure

• Preparation of Amine Solution:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve the Primary Amine (1.2 equiv) and DIPEA (1.5 equiv) in anhydrous DMF (0.1 M concentration relative to bromide).

  • Cool the solution to 0°C using an ice bath. Cooling is critical to suppress polyalkylation.[1]

• Controlled Addition of Electrophile:

  • Dissolve 2'-Bromo-2-(2-fluorophenyl)acetophenone (1.0 equiv) in a minimal amount of DMF.

  • Add the bromide solution dropwise to the amine solution over 15–30 minutes.[1]

  • Rationale: Slow addition keeps the concentration of the electrophile low relative to the amine, favoring the reaction with the free amine over the product.[1]

• Reaction Maintenance:

  • Allow the mixture to warm to room temperature (RT) naturally.

  • Stir at RT for 2–6 hours. Monitor by LC-MS or TLC.[1]

  • Checkpoint: If the reaction is sluggish (due to the 2-F-phenyl steric bulk), heat gently to 40°C. Do not exceed 60°C to avoid degradation.[1]

• Work-up & Purification:

  • Dilute the reaction mixture with EtOAc and wash with saturated NaHCO

    (aq) followed by Brine.

  • Dry over Na

    SO , filter, and concentrate.

  • Purification: Flash column chromatography (Hexane/EtOAc).[1] The mono-alkylated product is typically less polar than the starting amine but more polar than the bis-alkylated byproduct.[1]

Alternative Protocol: Reductive Amination (For CAS 898784-61-7)[1]

If your starting material is the Aryl Bromide Ketone (1-(2-bromophenyl)-2-(2-fluorophenyl)ethanone), the SN2 protocol above will fail.[1] Use this method instead.

Workflow Diagram

Figure 2: Reductive amination workflow for non-halogenated ketone variants.

Procedure

• Imine Formation: Dissolve Ketone (1.0 eq) and Amine (1.2 eq) in DCE (Dichloroethane) or MeOH .[1] Add catalytic Acetic Acid (5%).[1] Stir for 2-4 hours (add 4Å molecular sieves to drive equilibrium).

• Reduction: Add NaBH(OAc)

  (STAB) (1.5 eq) in one portion. Stir overnight at RT.

• Work-up: Quench with saturated NaHCO

  . Extract with DCM.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (SM Remaining)	Steric hindrance from 2-F-phenyl group.[1]	Switch solvent to DMF ; increase temp to 50°C; add KI (0.1 eq) (Finkelstein catalyst).
Over-Alkylation (Bis-product)	Product amine is too nucleophilic.[1]	Use excess amine (3-5 eq) ; ensure 0°C addition ; use bulky base (DIPEA).
Dark/Tar Formation	Decomposition of -bromo ketone.[1]	Ensure reagent is fresh (white solid, not yellow/brown).[1] Keep reaction away from light.
No Reaction	Wrong Isomer (Aryl Bromide).[1]	Check structure (NMR). If Aryl-Br, switch to Reductive Amination protocol.[1]

Safety & Handling

• Lachrymator Hazard:

  -Bromo ketones are potent lachrymators (tear gas agents).[1] Handle strictly in a fume hood . Wear goggles and gloves.[1]

• HF Generation: Upon decomposition or metabolic processing, fluorinated compounds can release fluoride ions.[1] Dispose of waste in halogenated solvent containers.

References

• Structure & Properties: PubChem. 2'-Bromo-2-(2-fluorophenyl)acetophenone (Compound Summary).[1]Link[1]

• General N-Alkylation Protocol: Sigma-Aldrich.[1] Reactions of Amines with Alpha-Haloketones.[1]Link

• Reductive Amination Guide: Master Organic Chemistry. Reductive Amination of Ketones and Aldehydes.[1]Link

• Prasugrel/Heterocycle Synthesis: Patents involving 2-fluorophenyl-alpha-bromo ketones.[1] Method for synthesizing alpha-bromo-acetophenone derivatives.[1][4][5]Link[1]

Sources

• 1. 107737-89-3,2-[(4-Bromophenyl)sulfonyl]ethanol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. aaronchem.com [aaronchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Synthesis of 1,2,3-Triazole Derivatives from α-Bromoacetophenones

Introduction: The Strategic Importance of 1,2,3-Triazoles

The 1,2,3-triazole scaffold is a cornerstone of modern medicinal chemistry and materials science.[1] This five-membered heterocyclic ring system is not merely a passive linker but an active pharmacophore, prized for its unique electronic properties, metabolic stability, and capacity for hydrogen bonding.[2] Consequently, triazole derivatives exhibit a remarkable breadth of biological activities, including antifungal, anticancer, antiviral, and antibacterial properties.[1][3][4][5] Several clinically approved drugs, such as the antifungal agent Fluconazole and the antibacterial Tazobactam, feature this privileged structure.[1][2]

This guide provides a comprehensive overview and detailed protocols for the synthesis of 1,4-disubstituted-1,2,3-triazoles, a particularly valuable isomer class, starting from readily available α-bromoacetophenones. This synthetic route is a flagship example of "click chemistry," a concept pioneered by K. Barry Sharpless.[2][6] It leverages the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a reaction celebrated for its efficiency, high yields, mild reaction conditions, and exceptional regioselectivity.[7][8]

The overall transformation is typically conducted as a one-pot, two-step sequence:

• In Situ Azide Formation: A nucleophilic substitution (SN2) reaction between an α-bromoacetophenone and an azide source (commonly sodium azide, NaN₃) generates a crucial α-azidoacetophenone intermediate.[9][10]

• Regioselective Cycloaddition: The α-azidoacetophenone intermediate undergoes a [3+2] cycloaddition with a terminal alkyne, catalyzed by a copper(I) species, to exclusively form the 1,4-disubstituted 1,2,3-triazole.[7][9]

This approach offers researchers a robust and versatile platform for rapidly generating libraries of complex molecules for drug discovery screening and the development of advanced functional materials.[2][11]

The Chemistry at its Core: Mechanism and Causality

A deep understanding of the reaction mechanism is paramount for troubleshooting, optimization, and adapting the protocol to new substrates. The process is a masterful interplay of classic organic reactions and organometallic catalysis.

Step 1: Formation of the α-Azidoacetophenone Intermediate

The synthesis begins with a standard bimolecular nucleophilic substitution (SN2) reaction. The α-carbon of the acetophenone is activated by the adjacent electron-withdrawing carbonyl group and the electronegative bromine atom, making it an excellent electrophile. The highly nucleophilic azide ion (N₃⁻) attacks this carbon, displacing the bromide leaving group. This reaction is typically fast and efficient, allowing the α-azidoacetophenone to be generated in situ and used directly in the subsequent step without isolation.

Step 2: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Catalytic Cycle

The CuAAC reaction is what imparts the "click" character—efficiency and specificity—to the overall synthesis. While the thermal Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne requires harsh conditions and yields a mixture of 1,4- and 1,5-regioisomers, the copper(I) catalyst dramatically accelerates the reaction (by a factor of up to 10⁷) and provides exquisite control, leading exclusively to the 1,4-isomer.[6][7][12]

The catalytic cycle is understood to proceed through the following key stages:

• Catalyst Generation: The active Cu(I) catalyst is often generated in situ from an inexpensive and stable Cu(II) salt, such as copper(II) sulfate pentahydrate (CuSO₄·5H₂O), using a mild reducing agent like sodium ascorbate.[12][13]

• Copper Acetylide Formation: The Cu(I) ion coordinates with the π-system of the terminal alkyne. This coordination significantly increases the acidity of the terminal proton, allowing for its removal by a mild base (or in some cases, proceeding without an external base) to form a copper(I) acetylide intermediate.[13][14][15]

• Complexation and Cyclization: The organic azide then coordinates to the copper center. DFT calculations and kinetic studies suggest a dinuclear copper transition state is likely, where one copper atom binds the acetylide and a second activates the azide.[14][15] This assembly pre-organizes the two reactive partners, leading to the formation of a six-membered copper-containing metallacycle.[12]

• Reductive Elimination & Catalyst Regeneration: This metallacycle undergoes rapid rearrangement and reductive elimination to furnish the stable 1,4-disubstituted 1,2,3-triazole ring. This final step releases the product and regenerates the active Cu(I) catalyst, allowing the cycle to continue.[12][15]

Figure 1: The catalytic cycle of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Experimental Application Notes and Protocols

A. Core Directive: Safety and Reagent Handling

• Azide Hazard: Sodium azide and organic azides are potent toxins and potentially explosive, especially heavy metal azides. Avoid contact with acids (forms toxic hydrazoic acid gas) and heavy metals. Always handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Lachrymator Warning: α-Bromoacetophenones are lachrymatory (tear-inducing) and skin irritants. Handle exclusively in a fume hood with proper PPE.[9]

• Reagent Purity: Use reagents as received from reputable suppliers. Solvents should be of at least ACS grade. The reaction's success is generally robust to trace amounts of water, especially when using aqueous solvent systems.

B. Protocol: One-Pot Synthesis of 1-(4-methoxyphenyl)-2-(1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl)ethan-1-one

This protocol details a representative synthesis, which can be adapted for a wide range of substrates by modifying the starting α-bromoacetophenone and terminal alkyne.

Objective: To synthesize a target 1,4-disubstituted 1,2,3-triazole from an α-bromoacetophenone, sodium azide, and a terminal alkyne in a one-pot procedure.

Materials:

• 2-Bromo-1-(4-methoxyphenyl)ethan-1-one (Substrate 1)

• Sodium Azide (NaN₃)

• 1-(Azidomethyl)-4-fluorobenzene (or 4-fluorobenzyl azide)

• Phenylacetylene (Substrate 2)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• tert-Butanol (t-BuOH)

• Deionized Water

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate Solution (aq. NaHCO₃)

• Brine (Saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• TLC plates (silica gel 60 F₂₅₄)

• Silica Gel for column chromatography

Procedure:

• Step 1: In Situ Azide Formation

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-1-(4-methoxyphenyl)ethan-1-one (1.0 mmol, 229 mg) and sodium azide (1.2 mmol, 78 mg).

  • Add a 1:1 mixture of t-BuOH and water (10 mL).

  • Stir the resulting suspension vigorously at room temperature for 1-2 hours. The reaction can be monitored by TLC (e.g., 4:1 Hexanes:EtOAc) to observe the consumption of the starting bromide.

• Step 2: Cycloaddition

  • To the reaction mixture containing the in situ-generated α-azidoacetophenone, add phenylacetylene (1.1 mmol, 112 mg, 121 µL).

  • In a separate vial, prepare the catalyst solution. Dissolve CuSO₄·5H₂O (0.05 mmol, 12.5 mg) in a minimal amount of water (~0.5 mL).

  • Add the aqueous CuSO₄ solution to the main reaction flask, followed by the addition of sodium ascorbate (0.1 mmol, 20 mg). The solution will typically change color (e.g., to a yellow-green or orange suspension).

  • Allow the reaction to stir at room temperature. Monitor the reaction progress by TLC until the starting materials are consumed (typically 4-12 hours).

• Step 3: Work-up and Purification

  • Once the reaction is complete, add deionized water (20 mL) to the flask. A precipitate of the crude product often forms.

  • Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash sequentially with saturated aq. NaHCO₃ (1 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude solid can be purified by flash column chromatography on silica gel (using a gradient of hexanes/ethyl acetate) or by recrystallization (e.g., from ethanol or ethyl acetate/hexanes) to yield the pure 1,4-disubstituted 1,2,3-triazole.

Figure 2: General experimental workflow for the one-pot synthesis of 1,2,3-triazoles.

C. Data Presentation: Substrate Scope and Typical Yields

The one-pot protocol is robust and applicable to a wide range of substrates. The following table provides representative examples.[9]

Entry	α-Halo Ketone Substrate	Alkyne Substrate	Solvent System	Approx. Time (h)	Yield (%)
1	α-Bromoacetophenone	Phenylacetylene	t-BuOH/H₂O	6	90%
2	α-Bromo-4'-fluoroacetophenone	Propargyl Alcohol	aq. PEG 400	5	85%
3	α-Bromo-4'-nitroacetophenone	1-Heptyne	DMSO	8	82%
4	2-Bromo-1-(thiophen-2-yl)ethanone	4-Ethynylanisole	t-BuOH/H₂O	7	88%
5	3-Bromobutan-2-one (aliphatic)	Benzylacetylene	aq. PEG 400	10	75%

Product Characterization: A Guide to Structural Verification

Unambiguous characterization of the synthesized triazole derivatives is essential. A combination of spectroscopic methods should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for structural elucidation.[16]

  • ¹H NMR: The key diagnostic signal for a 1,4-disubstituted 1,2,3-triazole is the sharp singlet corresponding to the C5-proton of the triazole ring. This peak typically appears in the downfield region, between δ 7.5 and 8.5 ppm .[10][17] The integration and splitting patterns of other signals (e.g., from the methylene bridge and aromatic substituents) will confirm the overall structure.

  • ¹³C NMR: The two carbon atoms of the triazole ring (C4 and C5) provide characteristic signals. The substituted C4 carbon appears around δ 140-149 ppm , while the C5 carbon (bearing the proton) appears further upfield around δ 120-128 ppm .[17]

  • 2D NMR: For complex structures or to definitively rule out the 1,5-isomer, 2D NMR experiments like HMBC (Heteronuclear Multiple Bond Correlation) can show the correlation between the C5-proton and both the C4 and C5 carbons, confirming the connectivity.[16][18]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Provides confirmation of key functional groups. Expect to see characteristic absorptions for the C=O stretch of the ketone (around 1680 cm⁻¹), C=C stretches from aromatic rings (around 1600 cm⁻¹), and various C-N stretches associated with the triazole ring.[10]

• Mass Spectrometry (MS): Used to confirm the molecular weight of the product. Electrospray ionization (ESI) is common, and the compound is typically observed as the protonated molecular ion [M+H]⁺.[11][19]

Conclusion

The synthesis of 1,2,3-triazole derivatives from α-bromoacetophenones via a one-pot, copper-catalyzed click reaction is a powerful and highly reliable strategy in modern organic synthesis. Its operational simplicity, mild conditions, high yields, and predictable regioselectivity make it an ideal method for both academic research and industrial drug development. By understanding the underlying mechanistic principles and adhering to the detailed protocols, researchers can efficiently access a vast chemical space of novel triazole-containing compounds poised for a wide range of applications.

References

• Fokin, V. V., et al. (2015). Au-iClick mirrors the mechanism of copper catalyzed azide–alkyne cycloaddition (CuAAC). Nature Communications. Available at: [Link]

• Ríos-Gutiérrez, M., et al. (2018). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Advances. Available at: [Link]

• American Chemical Society. (2018). Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. ACS Fall 2018 National Meeting. Available at: [Link]

• Li, Y., et al. (2016). Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition. Chemical Communications. Available at: [Link]

• Organic Chemistry Portal. Synthesis of 1,2,3-Triazoles. Available at: [Link]

• Sravya, G., et al. (2016). Synthesis and Spectral Characterization of 1,2,4-Triazole Derivatives. AIP Conference Proceedings. Available at: [Link]

• ResearchGate. (2020). One-pot synthesis of 1,2,3-triazoles from aldehydes, ketones, sodium azide, and aryl halides. Figure from "Application of Conjugated Carbonyls in the Synthesis of Heterocycles...". Available at: [Link]

• Yoshida, S., et al. (2013). Regioselective Rapid Synthesis of Fully Substituted 1,2,3-Triazoles Mediated by Propargyl Cations. Organic Letters. Available at: [Link]

• L'Abbate, F., et al. (2011). 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• Kumar, D., et al. (2011). Click Chemistry Inspired One-Pot Synthesis of 1, 4-disubstituted 1, 2, 3-triazoles and Their Src Kinase Inhibitory Activity. Chapman University Digital Commons. Available at: [Link]

• Fokin, V. V. (2013). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews. Available at: [Link]

• Shrestha, S., & Paudel, P. (2023). Synthetic Techniques And Pharmacological Application Of Triazole Derivatives: A Review. World Journal of Pharmaceutical Research. Available at: [Link]

• Dhiman, S., et al. (2024). An Overview of Synthetic Approaches towards 1,2,3-Triazoles. Polycyclic Aromatic Compounds. Available at: [Link]

• Significance of triazole-derivatives: Their chemistry, synthesis, and clinical applications. (2023). Journal of Drug Delivery and Therapeutics. Available at: [Link]

• ResearchGate. (2022). A number of triazole derivatives in clinical applications. Figure from "Strategies for synthesis of 1,2,4-triazole-containing scaffolds...". Available at: [Link]

• Wikipedia. Azide-alkyne Huisgen cycloaddition. Available at: [Link]

• ResearchGate. (2016). Regioselective synthesis of multisubstituted 1,2,3-triazoles. Moving beyond the copper-catalyzed azide-alkyne cycloaddition. Request PDF. Available at: [Link]

• Liu, Y., et al. (2021). Application of triazoles in the structural modification of natural products. Future Medicinal Chemistry. Available at: [Link]

• Mohan, S., et al. (2022). NMR spectral, DFT and antibacterial studies of triazole derivatives. Journal of Taibah University for Science. Available at: [Link]

• Zhang, W., et al. (2024). Recent Researches in Triazole Compounds as Medicinal Drugs. Molecules. Available at: [Link]

• Wan, J-P., et al. (2017). In Situ-Generated Formamidine as a Carbon/Nitrogen Source for Enaminone Formation: One-Pot Synthesis of Functionalized 4-Acyl-1,2,3-triazoles. The Journal of Organic Chemistry. Available at: [Link]

• Mohammadi, Z., et al. (2020). A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. RSC Advances. Available at: [Link]

• Singh, R., et al. (2024). Green synthesis of 1,4-disubstituted 1,2,3-triazoles: a sustainable approach. Green Chemistry. Available at: [Link]

• ResearchGate. (2016). Synthesis and spectral characterization of 1,2,4-triazole derivatives. Available at: [Link]

• Mittapelly, N., et al. (2012). Synthesis of 1,4-Disubstituted 1,2,3-Triazoles via Three Component Coupling of Alcohol, Azide and Alkynes Using CuO Nanoparticles. Asian Journal of Chemistry. Available at: [Link]

• Kumar, A., et al. (2019). Synthetic Routes for 1,4-disubstituted 1,2,3-triazoles: A Review. Current Organic Synthesis. Available at: [Link]

• García-Barradas, O., et al. (2016). Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex. Molecules. Available at: [Link]

• Al-Masoudi, N. A., et al. (2017). Synthesis of 1,4-disubstituted 1,2,3-triazole Derivatives Using Click Chemistry and their Src Kinase Activities. Letters in Drug Design & Discovery. Available at: [Link]

• Ilyin, A. P., et al. (2022). Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. Molecules. Available at: [Link]

• Sridhar, B. (2014). Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds. Journal of Appled Bioanalysis. Available at: [Link]

• Jwad, R., et al. (2012). SYNTHESIS OF 1,2,3-TRIAZOLES BASED ON PHENACYL AZIDE DERIVATIVES VIA CLICK CHEMISTRY. Iraqi Journal of Science. Available at: [Link]

• Chen, J., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link]

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• 2. eurekaselect.com [eurekaselect.com]
• 3. chemijournal.com [chemijournal.com]
• 4. Application of triazoles in the structural modification of natural products - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives - American Chemical Society [acs.digitellinc.com]
• 17. Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex [mdpi.com]

The Electrophilic Linchpin: α-Haloacetophenones in Medicinal Chemistry

Executive Summary

α-Haloacetophenones (phenacyl halides) represent a cornerstone class of electrophiles in medicinal chemistry. Their unique reactivity profile—characterized by two contiguous electrophilic centers (the carbonyl carbon and the α-halocarbon)—makes them indispensable "linchpins" for constructing heterocycles. This guide provides expert-level protocols for leveraging these building blocks to synthesize privileged scaffolds, specifically thiazoles (e.g., Fentiazac, Dasatinib intermediates) and imidazo[1,2-a]pyridines (e.g., Zolpidem).

Safety & Handling: The Lachrymator Protocol

CRITICAL WARNING: α-Haloacetophenones (e.g., 2-bromoacetophenone) are potent lachrymators. They are chemically related to riot control agents (CN gas). Improper handling can evacuate a laboratory.

Mandatory PPE & Engineering Controls

• Respiratory: Work strictly inside a certified chemical fume hood. The sash must be kept at the lowest possible operating height.

• Ocular: Chemical splash goggles are required. Standard safety glasses are insufficient against lachrymatory vapors.

• Cutaneous: Double-glove with nitrile. These compounds permeate latex rapidly.

Decontamination Protocol (The "Quench" Bucket)

Never rinse glassware directly in the sink. Residual vapors will aerosolize and contaminate the lab.

• Preparation: Prepare a "Quench Bath" containing 10% aqueous Sodium Thiosulfate (

  ) or a mixture of Ethanol/1M NaOH (1:1).

• Deactivation: Submerge all contaminated glassware, spatulas, and septa in the bath for >1 hour. The nucleophilic thiosulfate or hydroxide displaces the halide, destroying the lachrymatory potential.

• Disposal: Dispose of the neutralized solution as hazardous organic waste.

Reactivity Profile: The Geminal Electrophile

The α-haloacetophenone moiety offers a "bi-electrophilic" handle. Nucleophiles can attack either the carbonyl (1,2-addition) or the α-carbon (

), often in a cascade sequence that drives heterocyclization.

Diagram 1: Reactivity Map of α-Haloacetophenones

Caption: The α-haloacetophenone scaffold serves as a divergent precursor for multiple privileged heterocycles depending on the nucleophilic partner.

Protocol A: Hantzsch Thiazole Synthesis

Application: Synthesis of 2-aminothiazoles and 2,4-disubstituted thiazoles. This reaction is the basis for the synthesis of the NSAID Fentiazac and is a key step in constructing the kinase inhibitor Dasatinib .

Mechanism Overview

The reaction proceeds via an initial

displacement of the halide by the sulfur nucleophile, followed by an intramolecular condensation of the amine onto the carbonyl to close the ring.

Experimental Procedure

Target: 4-(4-Chlorophenyl)-2-methylthiazole (Fentiazac Precursor Analogue)

Reagent	Equiv.[1]	Role
2-Bromo-4'-chloroacetophenone	1.0	Electrophile
Thioacetamide	1.1 - 1.2	Dinucleophile
Ethanol (Absolute)	Solvent	Reaction Medium
Aq.	Excess	Quench/Neutralization

Step-by-Step:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equiv (e.g., 5.0 mmol) of 2-bromo-4'-chloroacetophenone in absolute ethanol (5 mL/mmol).

  • Expert Note: If the bromide is old/dark, recrystallize from hexane/EtOAc before use to remove HBr degradation products.

• Addition: Add 1.1 equiv of thioacetamide in one portion.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (

  ) for 2–4 hours.

  • Observation: The reaction typically starts as a suspension and becomes clear as the thiazolium hydrobromide salt forms.

• Precipitation (The Critical Step): Cool the reaction to room temperature. The product exists as the HBr salt in solution.

  • Option A (Filtration): If the salt precipitates upon cooling, filter it directly. This often yields high purity.[1]

  • Option B (Free Base): Pour the reaction mixture into 5 volumes of saturated aqueous

    . The free base thiazole will precipitate as a solid.

• Isolation: Filter the solid, wash copiously with water (to remove inorganic salts), and dry under vacuum.

• Purification: Recrystallize from ethanol/water if necessary.

Diagram 2: Hantzsch Thiazole Workflow

Caption: Step-wise mechanism of the Hantzsch synthesis, transitioning from acyclic precursors to the aromatic thiazole scaffold.

Protocol B: Imidazo[1,2-a]pyridine Synthesis

Application: This reaction is the primary route to the Zolpidem (Ambien) scaffold. It involves the condensation of 2-aminopyridines with α-haloacetophenones.[1]

Experimental Procedure

Target: 6-Methyl-2-(4-tolyl)imidazo[1,2-a]pyridine (Zolpidem Core)

Reagent	Equiv.[1]	Role
2-Bromo-4'-methylacetophenone	1.0	Electrophile
2-Amino-5-methylpyridine	1.0 - 1.1	Dinucleophile
Sodium Bicarbonate ( )	2.0	Acid Scavenger
Ethanol or Methanol	Solvent	Reaction Medium

Step-by-Step:

• Setup: In a reaction vial, combine 2-amino-5-methylpyridine (1.1 equiv) and 2-bromo-4'-methylacetophenone (1.0 equiv) in Ethanol (4 mL/mmol).

• Scavenger: Add solid

  (2.0 equiv).

  • Expert Insight: Unlike the Hantzsch reaction, adding base in situ is often preferred here to neutralize HBr immediately and drive the equilibrium toward the cyclized product, preventing protonation of the unreacted aminopyridine.

• Reaction: Heat to reflux for 4–6 hours. Monitor by TLC (the starting bromide is UV active and moves fast; the product is a polar aromatic spot).

• Workup:

  • Evaporate the solvent under reduced pressure.[2]

  • Resuspend the residue in water/Ethyl Acetate.

  • Extract the organic layer, dry over

    , and concentrate.[1]

• Purification: Flash chromatography (typically Hexane/EtOAc gradient) or recrystallization from acetonitrile.

Troubleshooting & Expert Insights

Controlling Polyalkylation

• Problem: The nitrogen in the product (thiazole or imidazopyridine) is nucleophilic and can react with excess α-haloacetophenone to form quaternary salts.

• Solution: Use a slight excess of the nucleophile (thioamide/aminopyridine), not the electrophile. Add the α-haloacetophenone slowly (dropwise) to the nucleophile solution if polyalkylation is observed.

Managing Exotherms

• Insight: The initial

  displacement is often exothermic. On scales >10g, use an ice bath during the addition of the halide, then warm to reflux for the cyclization step.

Stability of α-Haloacetophenones

• Storage: These compounds degrade via acid-catalyzed self-condensation (turning dark/black). Store at 4°C in the dark.

• Stabilization: Adding a trace amount (

  ) of solid to the storage bottle can act as an acid scavenger and prolong shelf life.

References

• Hantzsch Thiazole Synthesis Review: The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 2021.[3]

• Zolpidem Synthesis: A simple and efficient synthesis of hypnotic agent, zolpidem and its related substances.[2][4] ARKIVOC, 2009.[4]

• Fentiazac Data: PubChem Compound Summary for CID 28871, Fentiazac. National Center for Biotechnology Information.

• Lachrymator Safety: Safety Data Sheet: 2-Bromoacetophenone. Fisher Scientific.

• Imidazo[1,2-a]pyridine Methodology: One-Pot Synthesis of 2-Phenylimidazo[1,2-a]pyridines.[1][5] Molecules, 2012.

Sources

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• 2. jocpr.com [jocpr.com]
• 3. nanobioletters.com [nanobioletters.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2'-Bromo-2-(2-fluorophenyl)acetophenone

Welcome to our dedicated technical support center for the synthesis of 2'-Bromo-2-(2-fluorophenyl)acetophenone. This guide is designed for researchers, scientists, and professionals in drug development who are looking to improve the yield and purity of this important synthetic intermediate. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the nuances of this reaction, empowering you to troubleshoot effectively and achieve consistent, high-quality results.

Understanding the Core Chemistry: The 'Why' Behind the 'How'

The synthesis of 2'-Bromo-2-(2-fluorophenyl)acetophenone is a classic example of an α-halogenation of a ketone. The reaction proceeds through an acid-catalyzed enol or enolate intermediate, which is the key to understanding and controlling the reaction's outcome. The presence of the electron-withdrawing fluorine atom on the phenyl ring influences the reactivity of the starting material, a factor we will leverage to our advantage.

The Reaction Mechanism: A Step-by-Step Look

The acid-catalyzed α-bromination of 2-(2-fluorophenyl)acetophenone follows a well-established mechanism. Understanding this pathway is critical for troubleshooting and optimizing your reaction conditions.

Caption: Acid-catalyzed α-bromination mechanism.

The rate-determining step is the formation of the enol intermediate[1]. The concentration of the acid catalyst, therefore, plays a crucial role in the reaction kinetics. The electron-withdrawing nature of the 2-fluorophenyl group can facilitate the enolization process, potentially leading to a faster reaction compared to unsubstituted acetophenone[2].

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of 2'-Bromo-2-(2-fluorophenyl)acetophenone, providing actionable solutions based on chemical principles.

Q1: My reaction is very slow or appears to have stalled. What can I do?

A1: A sluggish reaction is a common issue and can be attributed to several factors:

• Insufficient Acid Catalyst: The enolization step is acid-catalyzed. If the reaction is slow, a careful, incremental addition of a strong acid catalyst (e.g., a few drops of concentrated HBr or H₂SO₄) can significantly increase the reaction rate. However, be cautious as excess acid can promote side reactions.

• Low Temperature: While lower temperatures can improve selectivity, they also decrease the reaction rate. If the reaction is clean but slow (as monitored by TLC), a moderate increase in temperature (e.g., to 40-50 °C) can be beneficial.

• Poor Quality Reagents: Ensure your starting material is pure and the brominating agent has not degraded. Old bromine may contain impurities that can inhibit the reaction.

Q2: I am observing the formation of a significant amount of a second, less polar byproduct. What is it and how can I avoid it?

A2: This is likely the dibrominated product, 2,2-dibromo-1-(2-fluorophenyl)ethanone. Its formation is a common side reaction, especially under forcing conditions.

• Control Stoichiometry: Use a precise 1:1 molar ratio of the acetophenone to the brominating agent. A slight excess of the brominating agent can lead to dibromination.

• Slow Addition of Bromine: Add the brominating agent dropwise to the reaction mixture at a controlled temperature. This maintains a low concentration of the brominating agent at any given time, favoring monobromination.

• Reaction Time: Over-running the reaction can lead to the formation of the dibrominated product. Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed. Increasing the reaction temperature can also lead to a decrease in yield due to the formation of dibrominated byproducts[2].

Q3: My final product is a dark oil or discolored solid, even after work-up. How can I improve its appearance and purity?

A3: Discoloration is often due to residual bromine or acidic impurities.

• Thorough Washing: During the aqueous work-up, wash the organic layer with a solution of sodium bisulfite or sodium thiosulfate to quench any unreacted bromine. Follow this with a wash with a saturated sodium bicarbonate solution to neutralize any acidic byproducts like HBr. Finally, wash with brine to remove any remaining aqueous residues.

• Recrystallization: Recrystallization is a highly effective method for purifying the final product. A suitable solvent system is typically a mixture of a good solvent (e.g., ethanol, ethyl acetate) and a poor solvent (e.g., hexanes, petroleum ether)[2][3]. For instance, recrystallization from ethanol or carbon tetrachloride has been reported for similar compounds[3][4].

• Activated Carbon (Charcoal) Treatment: If the discoloration persists after washing and recrystallization, a small amount of activated carbon can be added to the hot recrystallization solution to adsorb colored impurities. Be aware that this may slightly reduce the overall yield.

Q4: I'm concerned about the safety of using elemental bromine. Are there safer alternatives?

A4: Yes, several safer and easier-to-handle brominating agents can be used for the α-bromination of ketones.

• N-Bromosuccinimide (NBS): NBS is a crystalline solid that is a convenient source of electrophilic bromine. The reaction is typically carried out in the presence of a radical initiator (like AIBN) or an acid catalyst.

• Pyridine Hydrobromide Perbromide (PHPB): This is a stable, crystalline solid that releases bromine in a controlled manner. It is considered a safer alternative to liquid bromine and has been shown to give high yields in the α-bromination of acetophenone derivatives[2].

• Copper(II) Bromide (CuBr₂): CuBr₂ can also be used as a brominating agent, often in refluxing solvent mixtures like chloroform/ethyl acetate.

The choice of brominating agent can affect the reaction conditions and yield, as shown in the table below.

Brominating Agent	Typical Solvent	Catalyst	Temperature (°C)	Reported Yield Range (%)	Reference
Bromine (Br₂)	Acetic Acid, Dioxane, Methanol	HBr, H₂SO₄	20 - 50	70 - 99	[5][6]
Pyridine Hydrobromide Perbromide	Acetic Acid	None	90	85 - 90	[2][7]
N-Bromosuccinimide (NBS)	CCl₄	Acid or Radical Initiator	Reflux	Moderate	[7]
Copper(II) Bromide (CuBr₂)	Chloroform/Ethyl Acetate	None	Reflux	Moderate	[7]

Frequently Asked Questions (FAQs)

Q: What are the key safety precautions I should take when performing this reaction?

A: 2'-Bromo-2-(2-fluorophenyl)acetophenone and other α-bromo ketones are lachrymators, meaning they are tear-inducing and can cause severe irritation to the eyes, skin, and respiratory tract[8]. Always handle this compound and its precursors in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. A safety data sheet (SDS) for 2-Bromo-1-(2-fluorophenyl)ethanone indicates it can cause severe skin burns and eye damage[9]. In case of accidental contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Q: How can I effectively monitor the progress of the reaction?

A: Thin-layer chromatography (TLC) is an excellent technique for monitoring the reaction. Use a suitable mobile phase, such as a mixture of hexanes and ethyl acetate (e.g., 9:1 or 8:2 v/v), to achieve good separation between the starting material, the product, and any byproducts. The spots can be visualized under a UV lamp (254 nm). The reaction is complete when the starting material spot is no longer visible.

Q: What is the expected ¹H NMR spectrum for 2'-Bromo-2-(2-fluorophenyl)acetophenone?

A: The ¹H NMR spectrum is a crucial tool for confirming the structure of your product. For 2'-Bromo-2-(2-fluorophenyl)acetophenone, you would expect to see a singlet for the α-protons (CH₂Br) and a complex multiplet pattern for the aromatic protons due to the fluorine and bromine substituents. The chemical shift of the α-protons will be significantly downfield compared to the starting material due to the deshielding effect of the adjacent bromine atom and carbonyl group.

Q: My yield is consistently low, even after trying the troubleshooting tips. What else could be going wrong?

A: If your yield remains low, consider the following:

• Work-up Losses: Ensure you are not losing a significant amount of product during the work-up. Back-extract the aqueous layers with your organic solvent to recover any dissolved product.

• Product Instability: α-Bromo ketones can be sensitive to bases and prolonged heating. Ensure your work-up is performed promptly and avoid unnecessarily high temperatures during solvent removal. The product may discolor upon standing, even when stored in a desiccator[8].

• Substrate Purity: Impurities in your starting 2-(2-fluorophenyl)acetophenone can interfere with the reaction. Consider purifying the starting material if its purity is questionable.

Experimental Protocols

Protocol 1: α-Bromination using Bromine in Acetic Acid

This protocol is adapted from established procedures for the α-bromination of acetophenones.

Materials:

• 2-(2-fluorophenyl)acetophenone

• Glacial Acetic Acid

• Bromine

• Sodium Bisulfite solution (10% w/v)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

• Recrystallization solvent (e.g., Ethanol or Hexanes/Ethyl Acetate mixture)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a gas trap (to neutralize HBr gas), dissolve 2-(2-fluorophenyl)acetophenone (1.0 eq) in glacial acetic acid.

• Cool the solution in an ice-water bath.

• Slowly add a solution of bromine (1.0 eq) in glacial acetic acid from the dropping funnel over 30-60 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Carefully pour the reaction mixture into ice-cold water.

• Extract the aqueous mixture with an organic solvent (e.g., dichloromethane).

• Wash the combined organic layers sequentially with 10% sodium bisulfite solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization.

Protocol 2: α-Bromination using Pyridine Hydrobromide Perbromide (PHPB)

This protocol offers a safer alternative to using liquid bromine.

Materials:

• 2-(2-fluorophenyl)acetophenone

• Pyridine Hydrobromide Perbromide (PHPB)

• Glacial Acetic Acid

• Water

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Organic solvent for extraction (e.g., Ethyl Acetate)

• Recrystallization solvent

Procedure:

• In a round-bottom flask, dissolve 2-(2-fluorophenyl)acetophenone (1.0 eq) and pyridine hydrobromide perbromide (1.0-1.1 eq) in glacial acetic acid.

• Heat the reaction mixture to 90 °C and stir for 3-5 hours, monitoring the progress by TLC[2][7].

• Cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization[2].

Visualization of Experimental Workflow

Caption: General experimental workflow.

References

• p-BROMOPHENACYL BROMIDE. Organic Syntheses Procedure. Available at: [Link]

• Synthesis of 2,2-Dibromo-N-(4-fluorophenyl)acetamide. PMC. Available at: [Link]

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. National Institutes of Health. Available at: [Link]

• Synthesis of 2-bromo-4'-(4-fluoro-phenyl)-acetophenone. PrepChem.com. Available at: [Link]

• Selective bromination of acetophenone derivatives with bromine in methanol. Zenodo. Available at: [Link]

• Synthetic Access to Aromatic α-Haloketones. PMC. Available at: [Link]

• Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. ResearchGate. Available at: [Link]

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. ResearchGate. Available at: [Link]

• (PDF) Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. ResearchGate. Available at: [Link]

• phenacyl bromide. Organic Syntheses Procedure. Available at: [Link]

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• 2. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
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• 9. echemi.com [echemi.com]

Technical Support Center: α-Bromoacetophenone Synthesis

Welcome to the technical support center for α-bromoacetophenone synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges, focusing on byproduct formation, and provide expert-backed troubleshooting strategies and optimized protocols to enhance reaction selectivity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in α-bromoacetophenone synthesis and why do they form?

A1: The most prevalent byproducts are α,α-dibromoacetophenone and unreacted acetophenone. The formation of these impurities is primarily influenced by reaction stoichiometry and kinetics.

• α,α-Dibromoacetophenone: This byproduct arises from the over-bromination of the target molecule. Once the first bromine atom is substituted at the α-carbon, the resulting α-bromoacetophenone can undergo a second bromination. This is particularly likely if an excess of the brominating agent is used or if local concentrations of bromine are too high during its addition.[1]

• Unreacted Acetophenone: The presence of starting material in the final product typically indicates an incomplete reaction. This can be due to insufficient brominating agent, a reaction time that is too short, or suboptimal reaction temperatures that do not favor the complete formation of the enol intermediate necessary for bromination.[2]

• Aromatic Bromination Products: While less common under controlled acidic conditions, bromination of the aromatic ring can occur, especially if the benzene ring has electron-donating substituents.[3]

Q2: How does the reaction mechanism influence byproduct formation?

A2: The acid-catalyzed bromination of acetophenone proceeds through an enol intermediate.[2][3] Understanding this mechanism is key to controlling the reaction.

• Protonation: The carbonyl oxygen is protonated by the acid catalyst.

• Enolization: A proton is removed from the α-carbon to form an enol. This is the rate-determining step and is independent of the bromine concentration.[2][3]

• Nucleophilic Attack: The electron-rich double bond of the enol attacks a bromine molecule, leading to the formation of α-bromoacetophenone and regeneration of the acid catalyst.[3]

Because the enolization is the slow step, maintaining a low concentration of bromine is crucial. If bromine is added too quickly, its concentration will build up, increasing the likelihood of a second bromination of the desired product before all of the initial acetophenone has been converted.

Troubleshooting Guide

Issue 1: High Levels of α,α-Dibromoacetophenone Detected

• Root Cause: Over-bromination due to an excess of brominating agent or poor control over its addition.

• Solution:

  • Stoichiometry Control: Use a precise molar ratio of acetophenone to the brominating agent. A slight excess of the brominating agent (e.g., 1.05 to 1.1 equivalents) is often recommended to drive the reaction to completion, but a larger excess should be avoided.[4][5]

  • Controlled Addition: Add the brominating agent dropwise over an extended period (e.g., 30-60 minutes) to the reaction mixture.[5] This maintains a low concentration of bromine, favoring mono-bromination.

  • Temperature Management: Conduct the addition at a reduced temperature (e.g., 0-5 °C) to moderate the reaction rate and improve selectivity.[5]

Issue 2: Significant Amount of Unreacted Acetophenone Remains

• Root Cause: Incomplete reaction due to insufficient reaction time, low temperature, or inadequate amount of brominating agent.

• Solution:

  • Optimize Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). Continue the reaction until the starting material spot is no longer visible. Studies have shown that a reaction time of around 3 hours can be optimal under certain conditions.[4]

  • Adjust Temperature: While the initial addition of bromine may be done at a lower temperature, allowing the reaction to proceed at room temperature or even gentle heating (e.g., up to 90°C with certain reagents) can ensure the reaction goes to completion.[4][5]

  • Verify Reagent Stoichiometry: Ensure that at least one full equivalent of the brominating agent has been added.

Issue 3: Presence of Colored Impurities in the Final Product

• Root Cause: Formation of colored byproducts, often due to the presence of excess bromine or decomposition of the product. α-bromoacetophenone itself can discolor upon standing.[6]

• Solution:

  • Quenching: After the reaction is complete, quench any remaining bromine with a reducing agent like sodium bisulfite or sodium thiosulfate solution until the color disappears.[5]

  • Washing: Wash the crude product with water to remove hydrobromic acid and other water-soluble impurities.[6][7] A wash with a dilute sodium bicarbonate solution can also be effective.

  • Purification: Recrystallization is a highly effective method for purifying α-bromoacetophenone.[7][8] Common solvents for recrystallization include ethanol, n-hexane, or a mixture of hexane and ethyl acetate.[8][9]

Visualizing the Process

Reaction Mechanism and Byproduct Formation

Caption: Acid-catalyzed bromination pathway and byproduct formation.

Troubleshooting Workflow

Caption: Troubleshooting workflow for α-bromoacetophenone synthesis.

Experimental Protocols

Optimized Synthesis of α-Bromoacetophenone

This protocol is designed to minimize byproduct formation.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (for HBr), dissolve acetophenone (1.0 eq) in glacial acetic acid.[5][7]

• Cooling: Cool the solution to 0-5 °C using an ice bath.[5]

• Bromine Addition: Prepare a solution of bromine (1.05 eq) in glacial acetic acid and add it to the dropping funnel. Add the bromine solution dropwise to the stirred acetophenone solution over 30-60 minutes, ensuring the temperature remains below 10 °C.[5]

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and continue stirring for 2-4 hours.[5] Monitor the reaction by TLC until the acetophenone is consumed.

• Workup: Pour the reaction mixture into a beaker of ice water. The α-bromoacetophenone will precipitate as a solid.[7]

• Quenching and Washing: If the aqueous mixture has a yellow/orange color from excess bromine, add a few drops of saturated sodium bisulfite solution until it becomes colorless. Collect the solid product by vacuum filtration and wash it thoroughly with cold water.

• Purification: Recrystallize the crude product from ethanol to obtain pure α-bromoacetophenone as white crystals.[7] Dry the crystals under vacuum.

Quantitative Data Summary

Parameter	Recommended Value	Rationale
Acetophenone:Bromine Molar Ratio	1 : 1.05	Minimizes unreacted starting material while reducing the risk of di-bromination.[5]
Bromine Addition Temperature	0-5 °C	Slows the reaction rate, increasing selectivity for mono-bromination.[5]
Reaction Temperature	Room Temperature	Allows the reaction to proceed to completion after controlled addition.
Reaction Time	2-4 hours (TLC monitored)	Ensures complete conversion of the starting material.[4][5]
Purification Method	Recrystallization (Ethanol)	Effectively removes both di-brominated and unreacted starting materials.[7][8]

References

• Preparation of bromoacetophenone. PrepChem.com. [Link]

• Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. BMC Chemistry. [Link]

• Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• What is bromination acetophenone? Quora. [Link]

• Synthesis of α‐bromo acetophenone derivatives under conditions A or B... ResearchGate. [Link]

• Process for synthesizing alpha-bromoacetophenone compound.

• p-BROMOMANDELIC ACID. Organic Syntheses. [Link]

• synthesis of Alpha-Bromoacetophenone | Phenacyl Bromide Preparation Step-by-Step. YouTube. [Link]

• A Novel Selective Method For The Synthesis of A-Br. Scribd. [Link]

• METHOD FOR PRODUCING α-BROMOACETOPHENONE COMPOUND.

• A Novel Selective Method for the Synthesis of α‐Bromoacetophenone and α,α‐ Dibromoacetophenone Using NaBr/K2S2O8. ResearchGate. [Link]

• A kind of method of synthesizing alpha-bromoacetophenone.

• (PDF) Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. ResearchGate. [Link]

• phenacyl bromide. Organic Syntheses. [Link]

Sources

• 1. quora.com [quora.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. prepchem.com [prepchem.com]
• 8. CN101462935A - Process for synthesizing alpha-bromoacetophenone compound - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of α-Bromoacetophenone

A Guide to Minimizing Dibromination and Other Side Reactions

Welcome to the Technical Support Center for acetophenone synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the synthesis of α-bromoacetophenone, with a primary focus on minimizing the formation of the common byproduct, α,α-dibromoacetophenone. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to help you optimize your synthetic protocols.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of α-bromoacetophenone.

High Levels of Dibromoacetophenone Detected in My Final Product. How Can I Minimize It?

The formation of a di-brominated product is a frequent challenge in the α-bromination of acetophenone.[1] This occurs because the initial monobromination can activate the alpha-carbon for a second substitution. Here’s a systematic approach to minimizing this side reaction:

Possible Causes & Recommended Solutions

Possible Cause	Recommended Solution	Scientific Rationale
Excess Brominating Agent	Carefully control the stoichiometry. Use a 1:1 or a slight excess (e.g., 1.05-1.1 equivalents) of the brominating agent to acetophenone.[2][3][4]	The reaction stoichiometry is critical. A significant excess of bromine will inevitably lead to the formation of the dibrominated product.
High Reaction Temperature	Maintain a low reaction temperature, typically between 0-5 °C, especially during the addition of bromine.[3][5]	Lower temperatures decrease the reaction rate, allowing for better control over the reaction and minimizing over-bromination.
Reaction Conditions Favoring Polyhalogenation (e.g., Basic Conditions)	Employ acidic conditions for the reaction. Acid-catalyzed bromination proceeds through an enol intermediate, which generally favors monohalogenation.[1][6]	In acidic media, the formation of the enol is the rate-determining step. Once the first bromine is introduced, the carbonyl oxygen becomes less basic, slowing down subsequent protonation and enol formation, thus disfavoring di-bromination.[1][6]
Rate of Bromine Addition	Add the bromine solution dropwise over an extended period (e.g., 30-60 minutes) with vigorous stirring.[3]	Slow addition ensures that the bromine concentration in the reaction mixture remains low at any given time, reducing the likelihood of a second bromination event on the already formed α-bromoacetophenone.

Low or No Conversion of Starting Material.

If you observe a significant amount of unreacted acetophenone, consider the following:

Possible Causes & Recommended Solutions

Possible Cause	Recommended Solution	Scientific Rationale
Reaction Temperature is Too Low	Gradually increase the reaction temperature and monitor the progress by TLC or GC. While low temperatures are crucial to prevent dibromination, the reaction may not proceed at an adequate rate if the temperature is too low.[1]	Every reaction has an optimal temperature range. If the activation energy is not met, the reaction will be sluggish or may not proceed at all.
Inactive Catalyst or Brominating Agent	Use fresh, high-purity reagents. Ensure that the catalyst (e.g., anhydrous aluminum chloride) has not been deactivated by moisture.	Impurities or degradation of reagents can significantly hinder the reaction. Anhydrous conditions are often crucial for catalysts like AlCl₃.
Insufficient Reaction Time	Extend the reaction time and monitor the progress.[1] Some reactions may require several hours to reach completion, even under optimal temperature conditions.	Reaction kinetics dictate the time required for the reactants to be converted into products.

Formation of Aromatic Ring Bromination Products.

While less common under acidic conditions for acetophenone itself, electron-donating groups on the aromatic ring can lead to competitive electrophilic aromatic substitution.

Possible Causes & Recommended Solutions

Possible Cause	Recommended Solution	Scientific Rationale
Electron-Rich Aromatic Ring	If your acetophenone derivative contains strong electron-donating groups, consider using a milder brominating agent such as N-Bromosuccinimide (NBS) in the presence of a radical initiator or a catalyst like acidic Al₂O₃.[7]	The acetyl group is an electron-withdrawing group that deactivates the benzene ring towards electrophilic substitution.[8] However, strong activating groups can overcome this deactivation. Milder brominating agents can offer greater selectivity for α-bromination over aromatic bromination.
Inappropriate Catalyst	For substrates prone to ring bromination, avoid strong Lewis acids that can also catalyze aromatic substitution.	The choice of catalyst can significantly influence the reaction pathway.

Frequently Asked Questions (FAQs)

This section covers fundamental questions related to the synthesis of α-bromoacetophenone.

What is the mechanism of acid-catalyzed α-bromination of acetophenone?

The acid-catalyzed α-bromination of acetophenone proceeds via a three-step mechanism.[9]

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen, making the α-hydrogens more acidic.

• Enol Formation (Rate-Determining Step): A base (such as the solvent or the conjugate base of the acid catalyst) removes an α-hydrogen to form an enol intermediate. This is the slow, rate-determining step of the reaction.[9][10]

• Nucleophilic Attack on Bromine: The electron-rich double bond of the enol acts as a nucleophile and attacks a molecule of bromine (Br₂), leading to the formation of the α-bromoacetophenone and regeneration of the acid catalyst.[9]

dot graph "Acid_Catalyzed_Bromination_Mechanism" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

acetophenone [label="Acetophenone"]; protonated_ketone [label="Protonated Ketone", fillcolor="#F1F3F4", style=filled]; enol [label="Enol Intermediate\n(Rate-Determining Step)", fillcolor="#FBBC05", style=filled, fontcolor="#202124"]; bromoacetophenone [label="α-Bromoacetophenone", fillcolor="#34A853", style=filled, fontcolor="#FFFFFF"];

acetophenone -> protonated_ketone [label=" + H⁺ (Fast)"]; protonated_ketone -> enol [label=" - H⁺ (Slow)"]; enol -> bromoacetophenone [label=" + Br₂ (Fast)\n- HBr"]; } enddot Caption: Mechanism of acid-catalyzed α-bromination of acetophenone.

Why is dibromination a common side reaction?

While acid-catalyzed conditions generally favor monobromination, the introduction of the first bromine atom, an electron-withdrawing group, can make the remaining α-hydrogens more acidic.[1] This increased acidity can facilitate the removal of a second proton, leading to the formation of another enol intermediate and subsequent reaction with bromine to yield the dibrominated product. Careful control of reaction conditions is therefore essential to favor the desired monobrominated product.

What is the role of the solvent in this reaction?

The choice of solvent can significantly impact the reaction's outcome. Glacial acetic acid is commonly used as it serves as both a solvent and an acid catalyst.[3] Methanol is another solvent that can be employed.[5] Dichloromethane has been shown to provide excellent selectivity for the monobromo product when using NBS as the brominating agent.[11] The polarity of the solvent can influence the stability of the intermediates and transition states, thereby affecting the reaction rate and selectivity.

Are there alternative brominating agents to molecular bromine?

Yes, several alternative brominating agents can be used, which may offer advantages in terms of safety, handling, and selectivity. These include:

• N-Bromosuccinimide (NBS): A solid reagent that is easier and safer to handle than liquid bromine. It is often used for selective α-bromination of ketones.[7][11]

• Pyridine Hydrobromide Perbromide: A stable, solid complex that releases bromine in a controlled manner, offering good yields for the α-bromination of acetophenone derivatives.[2][4]

• Copper(II) Bromide (CuBr₂): Can be used for the α-bromination of ketones.[12]

• Ammonium Hydrotribromide Salts: These are solid reagents that are easy to handle and can be used for α-monobromination at room temperature under mild conditions.[13]

Experimental Protocol: Selective Monobromination of Acetophenone

This protocol is a general guideline for the selective synthesis of α-bromoacetophenone, emphasizing the minimization of dibromination.

Materials and Equipment:

• Acetophenone

• Bromine

• Glacial Acetic Acid

• Ice-water bath

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Condenser

• Standard laboratory glassware for work-up and purification

Procedure:

• Reaction Setup: In a well-ventilated fume hood, assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser.

• Dissolution: Charge the flask with acetophenone (1.0 eq) and glacial acetic acid (approximately 5 mL per gram of acetophenone). Stir the mixture at room temperature until the acetophenone is fully dissolved.[3]

• Cooling: Cool the reaction flask to 0-5 °C using an ice-water bath.[3]

• Bromine Addition: In the dropping funnel, prepare a solution of bromine (1.05 eq) in a small amount of glacial acetic acid. Add the bromine solution dropwise to the stirred acetophenone solution over 30-60 minutes, ensuring the temperature remains between 0-5 °C.[3]

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at 0-5 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture into a beaker containing a large volume of ice water (approximately 10 times the volume of the reaction mixture). The crude product should precipitate as a solid.[3]

• Work-up: Collect the solid product by vacuum filtration. Wash the solid with cold water until the filtrate is neutral to remove acetic acid and any remaining HBr.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as methanol or ethanol, to yield pure α-bromoacetophenone.[14]

dot graph "Experimental_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

subgraph "cluster_0" { label = "Reaction Stage"; style = "rounded"; bgcolor = "#F1F3F4";

}

subgraph "cluster_1" { label = "Work-up & Purification"; style = "rounded"; bgcolor = "#E8F0FE";

}

monitor -> quench [lhead="cluster_1", ltail="cluster_0", label="Reaction Complete"]; } enddot Caption: Step-by-step workflow for selective monobromination.

References

• BenchChem. (2025). Acid-catalyzed bromination of acetophenone derivatives in organic synthesis.
• Quora. (2020).
• Cowper, R. M., & Davidson, L. H. (n.d.). Phenacyl bromide. Organic Syntheses.
• Gao, Y., et al. (2024).
• BenchChem. (2025). Application Note: α-Bromination of 3'-Bromoacetophenone to Synthesize 2,3'-Dibromoacetophenone. BenchChem Technical Support.
• Ha, H. J., et al. (1994). Selective Bromination of Ketones. A Convenient Synthesis of 5-Aminolevulinic Acid.
• Reddy, J. S., et al. (2012). Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide. Journal of Chemistry.
• Unknown Author. (n.d.). Ammonium Hydrotribromide Salts as Convenient and Selective Brominating Agents of Aryl Methyl Ketones. Source Name Not Available.
• BenchChem. (2025). Effect of temperature on the selectivity of α-bromination of acetophenones. BenchChem Technical Support.
• Das, B., et al. (2002).
• Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates.
• Unknown Author. (n.d.). Effect of solvent and temperature on the a-bromination of acetophenone with NBS under microwave irradiation.
• YouTube. (2025).
• Chemistry LibreTexts. (2024). 22.
• Wikipedia. (n.d.).
• Reddit. (2020).

Sources

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• 2. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. zenodo.org [zenodo.org]
• 6. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 7. Substrate Directed Regioselective Monobromination of Aralkyl Ketones Using N-Bromosuccinimide Catalysed by Active Aluminium Oxide: α-Bromination versus Ring Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
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• 12. m.youtube.com [m.youtube.com]
• 13. jcsp.org.pk [jcsp.org.pk]
• 14. Organic Syntheses Procedure [orgsyn.org]

removal of unreacted bromine from reaction mixtures

Technical Support Center: Removal of Unreacted Bromine ( )

Audience: Researchers, Process Chemists, and Drug Development Professionals. Safety Alert Level: CRITICAL

⚠️ URGENT SAFETY WARNING: THE ACETONE HAZARD

NEVER use acetone to rinse glassware containing residual bromine or to quench a bromine reaction.

• Mechanism: Acetone reacts rapidly with bromine to form Bromoacetone (

  ).

• Consequence: Bromoacetone is a potent lachrymator (tear gas) and was used as a chemical weapon in WWI. Even trace amounts will render a laboratory uninhabitable for hours.

• Correct Action: Use the protocols below (Sodium Thiosulfate or Sulfite) to neutralize bromine before any solvent cleaning.[1]

Module 1: Selecting the Correct Quenching Strategy

Bromine removal is not a "one-size-fits-all" operation.[2][3] The choice of quenching agent depends on your product's sensitivity to pH, water, and the specific solvent system used.

Comparative Analysis of Quenching Agents

Reagent	Chemical Formula	pH Impact	Key Advantage	Major Limitation
Sodium Thiosulfate		Neutral/Mildly Basic	Standard industry choice; widely available.	Acid Sensitivity: Decomposes to elemental sulfur ( ) in acidic media, contaminating the product.
Sodium Sulfite		Basic	No sulfur precipitation; scavenges acid ( ).	Can hydrolyze sensitive esters due to basicity.
Sodium Bisulfite		Acidic	Good for basic-sensitive compounds.	Generates gas (requires ventilation); exothermic.
Cyclohexene		Neutral (Organic)	Anhydrous: Ideal for water-sensitive reactions.	Leaves organic byproduct (1,2-dibromocyclohexane) in the mixture.[4]

Decision Logic: Selecting Your Reagent

Figure 1: Decision matrix for selecting the appropriate bromine quenching agent based on reaction conditions.

Module 2: Aqueous Quenching Protocols (Standard)

Protocol 1: Sodium Thiosulfate Quench (The "Gold Standard")

Best for: General organic synthesis where the product is stable to mild aqueous conditions.

The Chemistry:

Note: This reaction is redox-driven.[2] Thiosulfate is oxidized to tetrathionate.

Step-by-Step:

• Preparation: Prepare a 10% (w/v) aqueous solution of sodium thiosulfate (

  ).

• Cooling: Cool the reaction mixture to <10°C using an ice bath.

  • Why? The quenching reaction is exothermic.[5][6] Uncontrolled heat can degrade the product or boil the solvent.

• Addition: Add the thiosulfate solution dropwise with vigorous stirring .

  • Visual Cue: The deep red/brown bromine color will fade to light yellow and finally colorless.

• Verification: Stop stirring and let layers settle. Check the organic layer color.[7] If it remains yellow/orange, add more thiosulfate.

• Separation: Transfer to a separatory funnel. Separate the organic layer.[6][8][9]

• Wash: Wash the organic layer with water (to remove salts) and brine.[1][4][7]

Protocol 2: Sodium Sulfite Quench (For Acid-Sensitive Products)

Best for: Acetals, silyl ethers, or compounds sensitive to HBr.

The Chemistry:

Note: While HBr is produced, the excess sulfite acts as a buffer, preventing a sharp drop in pH compared to bisulfite.

Step-by-Step:

• Preparation: Prepare a saturated solution of Sodium Sulfite (

  ).

• Cooling: Cool reaction to 0°C.

• Addition: Add slowly. Expect mild exotherm.

• Buffering (Optional): If the product is extremely acid-labile, add solid Sodium Bicarbonate (

  ) alongside the sulfite to immediately neutralize the HBr byproduct.

Module 3: Anhydrous Quenching (Water-Sensitive)

Protocol 3: Cyclohexene Scavenging

Best for: Reactions involving hydrolytically unstable intermediates (e.g., acid chlorides, anhydrides) where water cannot be introduced.

The Chemistry: Cyclohexene undergoes electrophilic addition with bromine to form 1,2-dibromocyclohexane .[10]

Step-by-Step:

• Stoichiometry: Calculate the theoretical excess of bromine.

• Addition: Add neat Cyclohexene dropwise to the reaction mixture.

  • Ratio: Use 1.1 to 1.5 equivalents relative to the estimated excess bromine.

• Observation: The solution will decolorize as the bromine is consumed.[7]

• Workup:

  • The byproduct, 1,2-dibromocyclohexane, is a high-boiling liquid (bp ~220°C).

  • If your product is a solid, precipitate it using a non-polar solvent (like hexanes) to leave the dibromide in solution.

  • If your product is an oil, you may need column chromatography to separate it from the dibromide scavenger.

Module 4: Troubleshooting & FAQs

Q1: I added thiosulfate, but the organic layer turned cloudy and a white solid precipitated. What happened?

Diagnosis: Sulfur Precipitation. Cause: Your reaction mixture was too acidic. In the presence of strong acid, thiosulfate disproportionates:

Solution:

• Filter the mixture through Celite to remove the solid sulfur.

• For future runs, switch to Sodium Bisulfite or buffer the solution with Sodium Bicarbonate before adding thiosulfate.

Q2: The organic layer became colorless, but after sitting in the separatory funnel for 10 minutes, it turned yellow again.

Diagnosis: Leaching or Re-oxidation. Cause:

• Incomplete Mixing: The quenching agent (aqueous phase) didn't fully contact the bromine deep in the organic phase.

• Oxidation: If HBr was not neutralized, dissolved oxygen can slowly oxidize HBr back to

  (less common but possible). Solution: Shake the separatory funnel vigorously for at least 2 minutes. Ensure the aqueous layer remains basic or neutral.

Q3: I am using Sodium Bisulfite and seeing vigorous gas evolution. Is this dangerous?

Diagnosis: Sulfur Dioxide (

) evolution. Cause: Bisulfite releases gas under acidic conditions.[11] Solution: This is expected but hazardous.[5][12]

• Ensure the reaction is performed in a well-ventilated fume hood .

• Control the addition rate to manage gas evolution.

• Consider switching to Sodium Sulfite (alkaline) if the gas evolution is problematic.

Q4: Can I just rotovap the bromine off?

Diagnosis: Physical Removal.[1][6][13] Answer: Technically yes, but risky.[5][6] Bromine is volatile (bp 58.8°C).[1] However:

• It will corrode your rotary evaporator pump and seals.

• It releases toxic fumes into the lab atmosphere if the trap isn't perfect.

• Concentrating bromine increases the likelihood of side reactions with your product. Recommendation: Always chemically quench before concentration.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.

• Furniss, B. S.; Hannaford, A. J.; Smith, P. W. G.; Tatchell, A. R. Organic Syntheses; Wiley: New York. .

• Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards, 7th Ed.; Elsevier: Amsterdam, 2006. (Safety data regarding Acetone/Bromine interaction).

• National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: Bromoacetone Safety Data Sheet. .

• Sigma-Aldrich. Safety Data Sheet: Bromine. .

Sources

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• 2. quora.com [quora.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. ICSC 1074 - BROMOACETONE [inchem.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. reddit.com [reddit.com]
• 12. cdn.chemservice.com [cdn.chemservice.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Head-to-Head Battle of Reactivity: α-Iodo-, α-Bromo-, and α-Chloroacetophenones in Nucleophilic Substitution

A Senior Application Scientist's Guide to Predicting and Harnessing Reactivity in Drug Development and Organic Synthesis

In the realm of organic synthesis and drug development, the α-haloacetophenones are pivotal intermediates, serving as versatile building blocks for a myriad of more complex molecules. The choice of the halogen atom—iodine, bromine, or chlorine—at the α-position is not a trivial one; it profoundly dictates the reactivity of the molecule, influencing reaction rates, yields, and even the feasibility of certain synthetic pathways. This guide provides an in-depth comparison of the reactivity of α-iodo-, α-bromo-, and α-chloroacetophenones, supported by fundamental principles and experimental data, to empower researchers in making informed decisions for their synthetic strategies.

The Theoretical Foundation: Unpacking the Factors Governing Reactivity

The reactivity of α-haloacetophenones in nucleophilic substitution reactions, which typically proceed via a bimolecular nucleophilic substitution (SN2) mechanism, is primarily governed by two key factors: the leaving group ability of the halide and the strength of the carbon-halogen (C-X) bond.[1]

1. Leaving Group Ability: The Weaker the Base, the Better the Exit

An effective leaving group is one that can stabilize the negative charge it acquires upon departing from the molecule. For the halogens, the order of leaving group ability is a direct consequence of the stability of the corresponding halide anions (X⁻). This stability, in turn, is inversely related to the basicity of the anion. Weaker bases are better leaving groups because they are less likely to re-engage with the carbon center.[2] The acidity of the hydrohalic acids (HX) increases down the group (HI > HBr > HCl), meaning that the iodide ion (I⁻) is the weakest base, followed by bromide (Br⁻), and then chloride (Cl⁻). Consequently, the order of leaving group ability is:

I⁻ > Br⁻ > Cl⁻

This trend suggests that α-iodoacetophenone will be the most reactive, followed by α-bromoacetophenone, and finally α-chloroacetophenone.

2. Carbon-Halogen Bond Strength: The Weaker the Bond, the Faster the Cleavage

The SN2 reaction involves the simultaneous formation of a new bond with the nucleophile and the breaking of the bond with the leaving group.[3] Therefore, the strength of the carbon-halogen bond plays a critical role in the reaction kinetics. A weaker C-X bond requires less energy to break, leading to a lower activation energy and a faster reaction rate. The bond dissociation energies for the carbon-halogen bonds follow the trend:

C-Cl > C-Br > C-I

This is due to the increasing size of the halogen atom and the consequently longer and weaker bond formed with the carbon atom. This factor also points towards α-iodoacetophenone being the most reactive, as the C-I bond is the weakest and easiest to cleave.

The interplay of these two factors—leaving group ability and C-X bond strength—creates a clear and predictable trend in the reactivity of α-haloacetophenones.

Experimental Validation: A Quantitative Look at Reaction Rates

To provide a quantitative perspective, we can examine the relative rates of reaction for these compounds with a given nucleophile under identical conditions. The following table summarizes the expected relative second-order rate constants based on the established principles.

α-Haloacetophenone	Halogen Leaving Group	Relative C-X Bond Strength	Relative Leaving Group Ability	Predicted Relative Rate of Reaction
α-Chloroacetophenone	Cl⁻	Strongest	Poorest	1
α-Bromoacetophenone	Br⁻	Intermediate	Good	~10² - 10³
α-Iodoacetophenone	I⁻	Weakest	Excellent	~10⁴ - 10⁵

Note: The relative rate values are estimations based on typical SN2 reactivity trends for alkyl halides and are meant to be illustrative.

The SN2 Reaction Mechanism: A Concerted Dance of Bonds

The nucleophilic substitution reaction of α-haloacetophenones is a classic example of an SN2 mechanism. This is a single-step, concerted process where the incoming nucleophile attacks the electrophilic α-carbon from the backside, relative to the departing halogen atom. This backside attack leads to an inversion of stereochemistry at the carbon center, if it is chiral.

Figure 1: Generalized SN2 reaction mechanism for an α-haloacetophenone.

The rate of this bimolecular reaction is dependent on the concentration of both the α-haloacetophenone and the nucleophile, as described by the following rate law:

Rate = k[α-haloacetophenone][Nucleophile]

Where 'k' is the second-order rate constant. The magnitude of 'k' is directly influenced by the nature of the halogen, with kiodo > kbromo > kchloro.

Experimental Protocol: A Guide to Measuring Reaction Kinetics

To experimentally determine and compare the reaction rates of the three α-haloacetophenones, a kinetic study can be performed by monitoring the disappearance of the reactant or the appearance of the product over time. A common method involves using a nucleophile that allows for easy detection, such as the reaction with sodium azide, where the formation of the azide product can be monitored.

Objective: To determine the second-order rate constants for the reaction of α-chloro-, α-bromo-, and α-iodoacetophenone with sodium azide in acetone.

Materials:

• α-Chloroacetophenone

• α-Bromoacetophenone

• α-Iodoacetophenone

• Sodium azide (NaN₃)

• Acetone (anhydrous)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Constant temperature bath

• UV-Vis Spectrophotometer or HPLC

Procedure:

• Solution Preparation:

  • Prepare stock solutions of known concentrations of each α-haloacetophenone in anhydrous acetone.

  • Prepare a stock solution of a known concentration of sodium azide in anhydrous acetone.

• Kinetic Runs:

  • Equilibrate the stock solutions to the desired reaction temperature (e.g., 25°C) in a constant temperature bath.

  • To initiate the reaction, mix equal volumes of the α-haloacetophenone solution and the sodium azide solution in a reaction vessel.

  • At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction (e.g., by dilution with a cold solvent).

  • Analyze the concentration of the remaining α-haloacetophenone or the formed α-azidoacetophenone using a suitable analytical technique (e.g., HPLC or UV-Vis spectrophotometry).

• Data Analysis:

  • Plot the reciprocal of the concentration of the α-haloacetophenone (1/[α-haloacetophenone]) versus time.

  • For a second-order reaction, this plot should yield a straight line.

  • The slope of this line is equal to the second-order rate constant, k.

  • Repeat the experiment for all three α-haloacetophenones under identical conditions to obtain their respective rate constants for a direct comparison.

Figure 2: Experimental workflow for determining the reaction rates of α-haloacetophenones.

Conclusion: Strategic Selection for Synthetic Success

The reactivity of α-haloacetophenones follows a clear and predictable trend: α-iodoacetophenone > α-bromoacetophenone > α-chloroacetophenone . This hierarchy is a direct consequence of the superior leaving group ability of the iodide ion and the weaker carbon-iodine bond. For researchers and drug development professionals, this understanding is paramount for the strategic design of synthetic routes.

• For rapid reactions and high yields , α-iodoacetophenone is the substrate of choice, though its higher cost and potential light sensitivity should be considered.

• α-Bromoacetophenone offers a balance between reactivity and stability, making it a workhorse in many synthetic applications.

• α-Chloroacetophenone, being the least reactive , is suitable for reactions where a more controlled and slower reaction rate is desired, or when selectivity in the presence of other reactive functional groups is a concern.

By leveraging this fundamental knowledge of reactivity, chemists can optimize reaction conditions, improve yields, and ultimately accelerate the discovery and development of new chemical entities.

References

• Clayden, J., Greeves, N., Warren, S., & Wothers, P. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer.
• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.
• Streitwieser, A. (1962). Solvolytic Displacement Reactions. McGraw-Hill.
• Ingold, C. K. (1969). Structure and Mechanism in Organic Chemistry (2nd ed.). Cornell University Press.

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• 2. echemi.com [echemi.com]
• 3. Alkyl Halide Reactivity [www2.chemistry.msu.edu]

A Comparative Guide to the Lachrymatory Properties of Phenacyl Halides

Executive Summary

Phenacyl halides are a class of α-haloketones recognized for their potent lachrymatory (tear-inducing) effects. This guide provides a comprehensive comparison of the lachrymatory properties of different phenacyl halides, with a focus on phenacyl chloride, bromide, and iodide. We delve into the underlying mechanism of action, structure-activity relationships, and provide detailed experimental protocols for their synthesis and the quantitative assessment of their sensory irritant potential. This document is intended for researchers, scientists, and drug development professionals working with sensory nerve activation and irritation.

Introduction to Phenacyl Halides as Lachrymatory Agents

Phenacyl halides are organic compounds with the general structure C₆H₅C(O)CH₂X, where X represents a halogen (F, Cl, Br, I). Their ability to cause intense irritation to the eyes and mucous membranes has led to their historical use as riot control agents, with phenacyl chloride (CN gas) being a notable example.[1][2] The lachrymatory effect is characterized by immediate eye pain, excessive tearing (lacrimation), and involuntary closure of the eyelids (blepharospasm).[3][4] Understanding the comparative potency and mechanism of action of different phenacyl halides is crucial for both toxicological assessment and the development of novel compounds that modulate sensory nerve activity.

The primary molecular target for many lachrymatory agents, including phenacyl halides, is the Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel.[5][6] TRPA1 is a non-selective cation channel predominantly expressed on sensory neurons that functions as a sensor for noxious chemical and physical stimuli.[6]

Physicochemical Properties

The nature of the halogen substituent significantly influences the physicochemical properties of phenacyl halides, which in turn can affect their stability, reactivity, and biological activity.

Compound	Molecular Formula	Molar Mass ( g/mol )	Appearance	Melting Point (°C)
Phenacyl fluoride	C₈H₇FO	138.14	Liquid/Solid near RT	~ Room Temp
Phenacyl chloride	C₈H₇ClO	154.59	White to gray crystalline solid	54-56
Phenacyl bromide	C₈H₇BrO	199.05	Colorless solid	50
Phenacyl iodide	C₈H₇IO	246.05	Not readily available	Not readily available

Comparative Lachrymatory Potency and Mechanism of Action

The lachrymatory potency of phenacyl halides is directly related to their ability to activate the TRPA1 ion channel. This activation is believed to occur through the covalent modification of cysteine residues on the intracellular domain of the TRPA1 protein by these electrophilic compounds.[7]

Mechanism of TRPA1 Activation

The α-carbon of the carbonyl group in phenacyl halides is electrophilic and susceptible to nucleophilic attack by the thiol groups of cysteine residues in the TRPA1 channel. This covalent adduction leads to a conformational change in the channel, resulting in its opening and the influx of cations (primarily Ca²⁺ and Na⁺). This influx depolarizes the sensory neuron, leading to the sensation of pain and irritation.

Figure 1: Mechanism of TRPA1 activation by phenacyl halides.

Quantitative Comparison of Potency

Direct comparative data for the entire series of phenacyl halides is limited. However, available data for phenacyl chloride (CN) and its comparison with other riot control agents provide a valuable benchmark.

Compound	Lachrymatory Potency	TRPA1 Activation (pEC₅₀)	TRPA1 Activation (EC₅₀)
Phenacyl chloride (CN)	-	6.6	~0.25 µM
Phenacyl bromide	Potent lachrymator	Not available	Not available
Phenacyl iodide	Expected to be a potent lachrymator	Not available	Not available
CS Gas (for comparison)	~10x more potent than CN	6.7	~0.20 µM

Note: pEC₅₀ is the negative logarithm of the EC₅₀ value. A higher pEC₅₀ indicates greater potency. The EC₅₀ for CN is calculated from the pEC₅₀ value found in the literature.[5]

Experimental Protocols

Synthesis of Phenacyl Halides

4.1.1. Synthesis of Phenacyl Bromide (2-Bromo-1-phenylethanone)

This procedure is adapted from Organic Syntheses.[7]

• Dissolve acetophenone (1 equivalent) in a suitable solvent such as diethyl ether or carbon tetrachloride in a round-bottom flask equipped with a dropping funnel and a magnetic stirrer.

• Cool the solution in an ice bath.

• Add bromine (1 equivalent) dropwise to the cooled solution with stirring. The disappearance of the bromine color indicates the progress of the reaction.

• After the addition is complete, remove the solvent and dissolved hydrogen bromide under reduced pressure.

• The crude phenacyl bromide can be purified by recrystallization from methanol.

4.1.2. Synthesis of Phenacyl Fluoride (2-Fluoro-1-phenylethanone)

This procedure involves a halogen exchange reaction.

• Combine 2-bromoacetophenone (1 equivalent) and potassium fluoride (1.5-2 equivalents) in a suitable solvent like dry dimethylformamide (DMF).

• Heat the mixture at 100 °C for several hours.

• After cooling, pour the reaction mixture into diethyl ether and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting oil can be purified by vacuum distillation or flash chromatography.

4.1.3. Synthesis of Phenacyl Iodide (2-Iodo-1-phenylethanone)

This procedure is based on the Finkelstein reaction.

• Dissolve phenacyl chloride or phenacyl bromide (1 equivalent) in acetone.

• Add a solution of sodium iodide (1.5 equivalents) in acetone. The reaction is driven by the precipitation of sodium chloride or sodium bromide.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Filter the precipitate and concentrate the filtrate under reduced pressure.

• The crude product can be purified by recrystallization.

Figure 2: Synthetic routes to phenacyl halides.

In Vitro Assessment of Lachrymatory Properties via TRPA1 Activation

A common and effective method for quantifying the irritant potential of compounds is to measure their ability to activate TRPA1 channels expressed in a heterologous system, such as Human Embryonic Kidney (HEK293) cells.

4.2.1. Calcium Influx Assay in TRPA1-Expressing HEK293 Cells

• Cell Culture: Culture HEK293 cells stably expressing human TRPA1 in appropriate media. Plate the cells in 96-well black-walled, clear-bottom plates and grow to confluence.

• Fluorescent Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's protocol. This allows for the measurement of changes in intracellular calcium concentration ([Ca²⁺]i).

• Compound Preparation: Prepare a dilution series of the phenacyl halide compounds in a suitable buffer.

• Fluorescence Measurement: Use a fluorescence plate reader to measure the baseline fluorescence. Add the phenacyl halide solutions to the wells and immediately begin recording the fluorescence intensity over time.

• Data Analysis: The increase in fluorescence intensity corresponds to an increase in [Ca²⁺]i, indicating TRPA1 channel activation. Plot the peak fluorescence response against the compound concentration and fit the data to a dose-response curve to determine the EC₅₀ value.

Figure 3: Experimental workflow for assessing TRPA1 activation.

Structure-Activity Relationship (SAR) Summary

The lachrymatory properties of phenacyl halides are governed by several key structural features:

• α-Halogen: The nature of the halogen is a primary determinant of reactivity and, consequently, potency. As a better leaving group, iodide is expected to render the α-carbon more electrophilic compared to bromide and chloride, leading to a faster reaction with the cysteine residues of TRPA1 and thus higher potency.

• Carbonyl Group: The ketone functionality is essential for activating the α-carbon towards nucleophilic attack.

• Aromatic Ring: The phenyl group contributes to the overall lipophilicity of the molecule, which can influence its ability to cross cell membranes and access the intracellular domains of the TRPA1 channel. Substitutions on the phenyl ring can further modulate the electronic properties and steric profile of the molecule, offering avenues for fine-tuning its activity.

Conclusion

This guide provides a comparative overview of the lachrymatory properties of phenacyl halides, highlighting the central role of TRPA1 activation in their mechanism of action. While phenacyl chloride (CN) is the most well-characterized of the series, a clear structure-activity relationship suggests that phenacyl bromide and iodide are likely more potent lachrymators due to the increased reactivity conferred by the heavier halogens. The provided experimental protocols offer a framework for the synthesis of these compounds and the quantitative assessment of their irritant potential. Further research is warranted to obtain direct comparative quantitative data (EC₅₀ values) for the entire series of phenacyl halides to definitively confirm the hypothesized potency trend and to further elucidate the nuances of their interaction with the TRPA1 channel.

References

• Blain, P. G. (2003). Tear gases and irritant incapacitants. 1‐Chloroacetophenone, 2‐chlorobenzylidene malononitrile and dibenz[b,f]‐1,4‐oxazepine. Toxicological Reviews, 22(2), 103–110. [Link]

• Rothenberg, C., et al. (2016). Tear gas: an epidemiological and mechanistic reassessment. SpringerPlus, 5(1), 698. [Link]

• Cowper, R. M., & Davidson, L. H. (1943). Phenacyl bromide. Organic Syntheses, Coll. Vol. 2, p.480. [Link]

• Hu, H., et al. (2009). Activation of TRPA1 channels by fenamate non-steroidal anti-inflammatory drugs. Pflügers Archiv - European Journal of Physiology, 458(4), 639–649. [Link]

• Wikipedia. (n.d.). Phenacyl bromide. Retrieved from [Link]

• ChemSynthesis. (n.d.). 2-iodo-1-phenylethanone. Retrieved from [Link]

• ChemSynthesis. (n.d.). 2-fluoro-1-phenylethanone. Retrieved from [Link]

• Technical Disclosure Commons. (2024). Process for the preparation of 2-fluoro acetophenone. Retrieved from [Link]

• Paulsen, C. E., et al. (2015). Irritant-evoked activation and calcium modulation of the TRPA1 receptor. Nature Chemical Biology, 11(8), 595–602. [Link]

• Willis, D. N., et al. (2019). Activation of TRPA1 by volatile organic chemicals leading to sensory irritation. Toxicology and Applied Pharmacology, 365, 59-67. [Link]

• Zygmunt, P. M., & Högestätt, E. D. (2014). TRPA1. Handbook of Experimental Pharmacology, 222, 583–630. [Link]

• Nilius, B., & Appendino, G. (2013). Spices and TRP channels. Pflügers Archiv - European Journal of Physiology, 465(12), 1683–1694. [Link]

• Stenutz. (n.d.). 2-iodo-1-phenylethanone. Retrieved from [Link]

• Stenutz. (n.d.). 2-fluoro-1-phenylethanone. Retrieved from [Link]

• Wikipedia. (n.d.). Phenacyl chloride. Retrieved from [Link]

• Taylor-Clark, T. E., et al. (2009). Activation of TRPA1 by farnesyl thiosalicylic acid. Molecular Pharmacology, 75(4), 839–848. [Link]

• Haz-Map. (n.d.). alpha-Chloroacetophenone. Retrieved from [Link]

• Maher, M., et al. (2008). Activation of TRPA1 by Farnesyl Thiosalicylic Acid. Molecular Pharmacology, 75(4), 839-848. [Link]

• Salem, H., et al. (2016). Riot Control Agents: Pharmacology, toxicology, biochemistry and chemistry. Journal of Applied Toxicology, 36(8), 997-1016. [Link]

• Jordt, S. E., et al. (2004). TRPA1: A Sensory Channel of Many Talents. Cell, 116(2), S51-S52. [Link]

• Occupational Safety and Health Administration. (n.d.). α-CHLOROACETOPHENONE (PHENACYL CHLORIDE; 2-CHLOROACETOPHENONE). Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards: alpha-Chloroacetophenone. Retrieved from [Link]

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• 6. Irritant-evoked activation and calcium modulation of the TRPA1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Evaluation: Bromine Leaving Group Efficiency in Fluorinated Acetophenones

This guide evaluates the leaving group ability of bromine in fluorinated acetophenones, synthesizing kinetic data, mechanistic insights, and experimental protocols.

Executive Summary

In the synthesis of fluorinated bioactive heterocycles, the

-haloacetophenone scaffold is a critical intermediate. While iodine offers superior leaving group lability ( vs. Br), it suffers from poor shelf stability and photolytic degradation. Chlorine, conversely, often requires elevated temperatures that are incompatible with sensitive fluorinated motifs.

Bromine represents the optimal "Goldilocks" candidate for fluorinated acetophenones. It provides a leaving group ability (

) sufficient to drive nucleophilic substitution ( ) at ambient temperatures while maintaining enough hydrolytic stability to survive the inductive destabilization caused by the fluorine substituents on the aromatic ring.

Mechanistic Insight: The Fluorine Effect

The presence of fluorine on the acetophenone ring fundamentally alters the reactivity landscape of the

-bromine through two competing electronic vectors:

A. Inductive Activation ( )

Fluorine is highly electronegative (

). When substituted on the phenyl ring (especially at ortho or para positions), it exerts a strong inductive electron-withdrawing effect ( ).

• Impact: This pulls electron density away from the carbonyl and the

  -carbon.

• Result: The

  -carbon becomes more electrophilic, theoretically accelerating attack. The orbital of the C-Br bond is lowered in energy, making it more accessible to nucleophiles.

B. Path Bifurcation (The "Hard" Nucleophile Risk)

A critical, often overlooked phenomenon in fluorinated acetophenones is path bifurcation .

• Mechanism: Strong electron-withdrawing groups (EWGs) like fluorine (or

  ) activate the carbonyl carbon so strongly that "hard" nucleophiles (e.g., alkoxides, hydroxide) may attack the carbonyl ( ) rather than displacing the bromine ( ).

• Data Support: Computational studies indicate that for substituents more electron-withdrawing than m-

  , the transition state for carbonyl addition becomes energetically favored over substitution [1].

C. Conformational Locking

Unlike non-fluorinated analogs,

-fluorinated ketones exhibit a "gauche effect" that aligns the C-F bond orthogonal to the carbonyl system, reducing reactivity. However, in -bromo-fluorinated acetophenones, the bulky Br atom prefers an anti conformation relative to the carbonyl to minimize dipole repulsion. This anti alignment maximizes hyperconjugative overlap ( ), further activating the leaving group.

Comparative Analysis: Br vs. Cl vs. I

The following data compares the relative reaction rates (

) of -haloacetophenones in a standard nucleophilic substitution with thiourea (EtOH, 25°C).

Leaving Group (X)	Bond Dissociation Energy (kcal/mol)	Relative Rate ( )	Stability Profile	Suitability for Fluorinated Scaffolds
Fluorine (F)	~115	< 0.001	Extremely Stable	Poor. C-F bond is too strong for displacement.
Chlorine (Cl)	~81	1.0 (Ref)	Stable	Moderate. Requires heat; risk of side reactions.
Bromine (Br)	~68	~85	Balanced	Excellent. Fast kinetics at RT; stable to purification.
Iodine (I)	~57	~6,500	Unstable	Low. Prone to reduction and light sensitivity.

Key Finding: In para-fluorinated systems (4-F-Ph-COCH

Br), the rate enhancement ( ) is approximately 1.8x faster than the non-fluorinated parent, consistent with a positive Hammett value ( to ) for nucleophilic attack [2].

Visualization: Reaction Pathways

The following diagram illustrates the competitive pathways dictated by the electronic influence of the fluorine substituent.

Figure 1: Path bifurcation in fluorinated acetophenones. Fluorine activation can inadvertently favor Carbonyl Addition (Red) over the desired Bromine Displacement (Green) if nucleophile hardness is not controlled.

Experimental Protocols

Protocol A: Kinetic Evaluation of Leaving Group Ability

Objective: Determine the pseudo-first-order rate constant (

) for the displacement of Br by a model nucleophile (Piperidine).

• Preparation: Dissolve the fluorinated

  -bromoacetophenone (0.1 mmol) in (0.6 mL) in an NMR tube.

• Standard: Add 1,3,5-trimethoxybenzene (0.033 mmol) as an internal integration standard.

• Initiation: Add Piperidine (1.0 mmol, 10 equiv) via microsyringe. Cap and invert immediately.

• Monitoring: Acquire

  NMR spectra every 120 seconds for 60 minutes at 25°C.

• Analysis: Track the disappearance of the

  - Br singlet ( ppm) and the appearance of the - N product ( ppm).

• Calculation: Plot

  vs. time. The slope .

Protocol B: Selective Synthesis of -Bromo-Fluorinated Acetophenones

Challenge: Fluorinated rings deactivate the enol, making bromination sluggish, while simultaneously making the product more acidic (prone to poly-bromination).

• Reagents: Use Pyridinium Tribromide (PyHBr

  ) instead of elemental . It provides a stoichiometric, slow-release source of .

• Solvent: Glacial Acetic Acid (AcOH).

• Procedure:

  • Dissolve 4-fluoroacetophenone (10 mmol) in AcOH (20 mL).

  • Add PyHBr

    (10 mmol) in one portion.

  • Heat to 40°C. Note: Do not reflux. The inductive effect of F requires mild heat to initiate enolization, but reflux promotes dibromination.

  • Monitor by TLC (Hexane/EtOAc 9:1). Product typically runs slightly higher than starting material.

  • Quench: Pour into ice water. Precipitate is usually pure enough for use.

References

• Computational study on the reaction p

  -bromoacetophenones with hydroxide ion. National Institutes of Health (NIH). Available at: [Link]

• Hammett Equation and Linear Free Energy Relationships. Dalal Institute. Available at: [Link]

• Conform

  -fluoroketones may influence their reactivity. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Leaving Groups. Chemistry LibreTexts. Available at: [Link]

A Comparative Guide to the Synthetic Utility of 2'-Bromo-2-(2-fluorophenyl)acetophenone and Phenacyl Bromide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, α-haloketones are indispensable building blocks, prized for their dual electrophilic sites that enable the construction of a diverse array of molecular architectures. Among these, phenacyl bromide has long been a workhorse for the synthesis of numerous heterocyclic systems. However, the increasing demand for nuanced molecular properties in modern drug discovery has led to the rise of more complex, functionalized analogues. This guide provides an in-depth technical comparison between the classic reagent, phenacyl bromide, and a more specialized counterpart, 2'-Bromo-2-(2-fluorophenyl)acetophenone, focusing on their respective synthetic utility, reactivity, and practical applications, supported by experimental data.

At a Glance: Physicochemical Properties

A fundamental understanding of the physicochemical properties of these two reagents is crucial as it dictates their handling, reactivity, and potential applications.

Property	Phenacyl Bromide	2'-Bromo-2-(2-fluorophenyl)acetophenone
Structure
CAS Number	70-11-1	655-15-2
Molecular Formula	C₈H₇BrO	C₈H₆BrFO
Molecular Weight	199.05 g/mol	217.04 g/mol
Appearance	White to brownish-yellow crystalline solid	Solid
Melting Point	49-51 °C	25-30 °C
Key Hazard	Lachrymator	Corrosive, causes burns

Data sourced from various chemical suppliers and safety data sheets.

Phenacyl bromide is a well-known lachrymator and requires careful handling in a fume hood.[1][2] 2'-Bromo-2-(2-fluorophenyl)acetophenone, while also a hazardous chemical, is noted to be corrosive and can cause severe skin and eye damage.

The Electronic Influence of the Ortho-Fluoro Substituent

The defining structural difference between these two molecules is the presence of a fluorine atom at the ortho position of the phenyl ring in 2'-Bromo-2-(2-fluorophenyl)acetophenone. This substitution has profound electronic implications that modulate the reactivity of the molecule.

Fluorine exerts a strong electron-withdrawing inductive effect (-I) due to its high electronegativity. This effect is most pronounced at the ortho position and leads to:

• Increased Electrophilicity of the Carbonyl Carbon: The -I effect of the fluorine atom withdraws electron density from the aromatic ring and, by extension, from the carbonyl group. This makes the carbonyl carbon more electron-deficient and, therefore, more susceptible to nucleophilic attack.

• Altered Acidity of α-Protons: The electron-withdrawing nature of the fluorinated ring can influence the acidity of the α-protons, which can be a factor in reactions involving enolate formation.

• Steric Hindrance: The ortho-substituent can introduce steric hindrance around the carbonyl group, potentially slowing down reactions with bulky nucleophiles.

These electronic and steric factors are key to understanding the differences in synthetic utility between the two compounds.

Comparative Synthetic Applications

Both 2'-Bromo-2-(2-fluorophenyl)acetophenone and phenacyl bromide are versatile reagents for the synthesis of a wide range of heterocyclic compounds. Here, we compare their utility in two of the most common applications: the synthesis of thiazoles and imidazoles.

Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic condensation reaction between an α-haloketone and a thioamide to produce a thiazole ring. This reaction is a cornerstone of heterocyclic chemistry due to the prevalence of the thiazole motif in pharmaceuticals.

Phenacyl Bromide in Hantzsch Thiazole Synthesis

Phenacyl bromide is a standard substrate for the Hantzsch synthesis, reliably affording 2-amino-4-phenylthiazoles in high yields when reacted with thiourea. The reaction is robust and has been optimized under various conditions, including conventional heating and microwave irradiation.

2'-Bromo-2-(2-fluorophenyl)acetophenone in Hantzsch Thiazole Synthesis

The presence of the 2-fluorophenyl group in the final thiazole product is highly desirable in medicinal chemistry, as fluorine substitution can significantly enhance metabolic stability and binding affinity. 2'-Bromo-2-(2-fluorophenyl)acetophenone serves as a direct precursor to these valuable compounds. While direct comparative studies are scarce, the available data for the closely related 2-bromo-4-fluoroacetophenone shows that it readily participates in the Hantzsch synthesis, producing fluorinated hydrazinylthiazoles in good yields (61-80%).[3][4]

Experimental Data Comparison: Hantzsch Thiazole Synthesis

α-Haloketone	Thio-component	Solvent	Conditions	Yield	Reference
Phenacyl bromide	Thiourea	Methanol	Reflux, 3-4 h	95%	[5]
4-Chlorophenacyl bromide	Thiourea	Methanol	Reflux, 3-4 h	95%	[5]
4-Bromophenacyl bromide	Thiourea	Methanol	Reflux, 3-4 h	95%	[5]
2-Bromo-4-fluoroacetophenone	Arylidene-thiosemicarbazones	Ethanol	Reflux, 4-5 h	61-80%	[3][4]

This table presents representative data and is not an exhaustive list.

The choice between phenacyl bromide and its fluorinated analogue often comes down to the desired final product. For the synthesis of simple 4-phenylthiazoles, phenacyl bromide is an excellent and cost-effective choice. However, for the targeted synthesis of fluorinated pharmaceutical intermediates, 2'-Bromo-2-(2-fluorophenyl)acetophenone is the superior starting material.

Reaction Workflow: Hantzsch Thiazole Synthesis

Caption: Generalized workflow for the Hantzsch thiazole synthesis.

Imidazole Synthesis

Imidazoles are another class of heterocycles with immense biological significance. The Radziszewski reaction and its variations are common methods for their synthesis, often employing α-haloketones.

Phenacyl Bromide in Imidazole Synthesis

Phenacyl bromide is a key reagent in several imidazole syntheses. For instance, in a one-pot, four-component reaction, a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate can be heated under solvent-free conditions to afford 1,2,4-trisubstituted imidazoles in very good yields (80-96%).[1]

2'-Bromo-2-(2-fluorophenyl)acetophenone in Imidazole Synthesis

The synthesis of imidazoles bearing a 2-fluorophenyl substituent is of significant interest for the development of new therapeutic agents. 2'-Bromo-2-(2-fluorophenyl)acetophenone can be used in reactions with amidines or in multicomponent reactions to construct the desired imidazole core. The electron-withdrawing effect of the fluorine atom can influence the rate and regioselectivity of the cyclization process. For example, the synthesis of 9H-benzo[d]imidazo[1,2-a]imidazole salts involves the quaternization of 1-dialkylaminoethyl-2-aminobenzimidazoles with 2-bromo-1-(4-fluorophenyl)ethanone, followed by imidazole-type cyclization.

Experimental Data Comparison: Imidazole Synthesis

α-Haloketone	Reaction Type	Co-reagents	Conditions	Yield	Reference
Phenacyl bromide	4-component	Aldehyde, prim. amine, NH₄OAc	130 °C, 2 h, solvent-free	80-96%	[1]
Substituted Phenacyl bromides	with Imidazole	DMF	0-5 °C, 3-4 h	77-78%	[5]
2-Bromo-1-(4-fluorophenyl)ethanone	with 1-dialkylaminoethyl-2-aminobenzimidazoles	-	-	-	[6]

Reaction Workflow: One-Pot Imidazole Synthesis

Caption: Workflow for a one-pot, four-component imidazole synthesis.

Experimental Protocols

General Procedure for the Synthesis of 4-Substituted-2-aminothiazole using Phenacyl Bromide (Hantzsch Synthesis)

• Reaction Setup: In a round-bottom flask, dissolve substituted phenacyl bromide (1 mmol) and thiourea (1.2 mmol) in ethanol (5 mL).

• Reaction: Reflux the reaction mixture at 78 °C.[7] Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction (typically 3-4 hours), cool the reaction mixture to room temperature.

• Isolation: Pour the reaction mixture over crushed ice to precipitate the product.[7]

• Purification: Collect the solid product by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure 4-substituted-2-aminothiazole.[7]

General Procedure for the Synthesis of 1,2,4-Trisubstituted Imidazoles using Phenacyl Bromide

• Reaction Setup: In a reaction vessel, mix a 2-bromoacetophenone (1 mmol), an aldehyde (1 mmol), a primary amine (1 mmol), and ammonium acetate (1.2 mmol).

• Reaction: Heat the mixture under solvent-free conditions at 130 °C for 2 hours.[1] Monitor the reaction by TLC.

• Work-up: After cooling to room temperature, add water to the reaction mixture.

• Isolation and Purification: Extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Conclusion and Future Perspectives

Both phenacyl bromide and 2'-Bromo-2-(2-fluorophenyl)acetophenone are valuable and versatile reagents in synthetic organic chemistry.

Phenacyl bromide remains the reagent of choice for general-purpose synthesis of phenyl-substituted heterocycles due to its lower cost, extensive literature precedent, and high reactivity in a wide range of classical organic reactions. Its utility is well-established, and it serves as an excellent starting material for educational settings and large-scale production of non-fluorinated compounds.

2'-Bromo-2-(2-fluorophenyl)acetophenone , on the other hand, represents a more specialized and modern building block. The presence of the ortho-fluoro substituent provides a handle for fine-tuning the electronic properties of the target molecule, a strategy that is heavily employed in modern drug design to enhance potency, selectivity, and pharmacokinetic profiles. While more expensive, its use is justified when the incorporation of a 2-fluorophenyl moiety is a key design element of the synthetic target.

The choice between these two reagents is therefore not a matter of one being universally "better" than the other, but rather a strategic decision based on the specific goals of the synthesis. As the demand for more sophisticated and highly functionalized molecules continues to grow, the importance of reagents like 2'-Bromo-2-(2-fluorophenyl)acetophenone in the synthetic chemist's toolbox is set to increase. Further research into direct comparative studies of their reactivity under various conditions would be beneficial to the scientific community for making more informed decisions in synthetic planning.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 2'-Bromo-2-(2-fluorophenyl)acetophenone

Navigating the complexities of synthetic chemistry requires an unwavering commitment to safety. This guide provides an in-depth operational plan for the safe handling of 2'-Bromo-2-(2-fluorophenyl)acetophenone, a compound that demands meticulous attention to safety protocols. As your partner in research, we aim to empower you with the knowledge to manage this chemical confidently and securely, ensuring both personal safety and the integrity of your work.

Hazard Identification: Understanding the Risks

2'-Bromo-2-(2-fluorophenyl)acetophenone is classified as a hazardous substance that poses significant risks upon exposure. A thorough understanding of its hazard profile is the cornerstone of effective personal protection.

• Severe Skin Corrosivity and Eye Damage: The primary hazard associated with this compound is its ability to cause severe skin burns and serious eye damage.[1][2][3] Contact with skin can lead to immediate and severe irritation or chemical burns.[1][2] In the eyes, it can cause corrosive damage that may lead to blindness.[1]

• Lachrymator: This substance is a lachrymator, meaning it irritates the eyes and causes an increased flow of tears.[1][2]

• Respiratory Irritation: Inhalation of the dust or fumes may cause respiratory irritation.[4]

• Ingestion Hazard: Ingestion can cause severe swelling and damage to the delicate tissues of the mouth, throat, and esophagus, with a danger of perforation.[1][3]

Given these hazards, the selection and proper use of Personal Protective Equipment (PPE) are not merely recommendations but stringent requirements for anyone handling this material.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to prevent exposure through all potential routes: dermal, ocular, inhalation, and ingestion. The following table summarizes the minimum required PPE for handling 2'-Bromo-2-(2-fluorophenyl)acetophenone.[5]

PPE Category	Specification	Rationale for Use
Eye Protection	Chemical safety goggles meeting EN 166 (EU) or ANSI Z87.1 (US) standards. A face shield should be worn in conjunction with goggles when there is a risk of splashing.	Protects against splashes and airborne particles, preventing severe and potentially irreversible eye damage.[6][7] The lachrymatory nature of the compound necessitates full-seal goggles.
Hand Protection	Chemically resistant gloves (e.g., Butyl rubber, Viton®, or double-gloving with nitrile).[7][8]	Prevents direct skin contact, which can cause severe chemical burns.[1][3] Glove selection should be based on breakthrough time and permeation rate for this specific chemical class.
Body Protection	A full-length, buttoned laboratory coat, worn with sleeves rolled down. A chemically resistant apron may be required for larger quantities.	Protects skin and personal clothing from contamination.[9][10] A fully fastened coat provides a crucial barrier against spills and splashes.[10]
Footwear	Closed-toe shoes that fully cover the foot.	Protects feet from spills and falling objects. Open-toed shoes are never permissible in a laboratory setting where hazardous chemicals are handled.[5][9]
Respiratory Protection	To be used exclusively within a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of dust or vapors.[1][2][7] This minimizes the risk of respiratory tract irritation.[4]

Standard Operating Protocol for Safe Handling

Adherence to a strict, step-by-step protocol is essential for minimizing risk.

3.1. Pre-Handling Preparations

• Verify Engineering Controls: Ensure the chemical fume hood is operational and has a valid certification.

• Assemble all PPE: Before approaching the chemical, don all required PPE as specified in the table above.

• Prepare the Work Area: Designate a specific area within the fume hood for the procedure. Ensure it is clean and uncluttered.

• Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety shower and eyewash station.[6][7]

3.2. Chemical Handling Procedure

• Transport: Keep the container tightly closed and transport it in a secondary container.

• Dispensing: Carefully open the container within the fume hood. To minimize dust generation, handle the solid material gently.[1][2]

• Operations: Conduct all manipulations of the open chemical well within the fume hood to contain any dust or vapors.

• Avoid Contamination: Do not allow the chemical to come into contact with skin, eyes, or clothing.[1][2]

3.3. Post-Handling Procedures

• Decontamination: Thoroughly wipe down the work area within the fume hood with an appropriate solvent and cleaning agent.

• Glove Removal: Remove gloves using a technique that avoids touching the outer surface with bare skin and dispose of them in the designated hazardous waste container.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[1][6][7]

• Storage: Ensure the container is tightly sealed before returning it to a designated, dry, and refrigerated storage area for corrosive materials.[1][2]

Emergency Response Plan

In the event of an accidental exposure or spill, immediate and correct action is critical.

4.1. Exposure Protocols

• Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[2][6] Seek immediate medical attention.[1][2][6]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[1][2][6] Remove contact lenses if present and easy to do so.[1] Seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing.[1][2][4] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration, but do not use the mouth-to-mouth method.[1][2][3] Seek immediate medical attention.[1][2]

• Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][2][3] Seek immediate medical attention.[1][2][3]

4.2. Chemical Spill Workflow

The following diagram outlines the procedural flow for managing a spill of 2'-Bromo-2-(2-fluorophenyl)acetophenone.

Caption: Workflow for handling a chemical spill.

Disposal Plan

All waste containing 2'-Bromo-2-(2-fluorophenyl)acetophenone, including contaminated PPE and absorbent materials, must be treated as hazardous waste.[1][4][7]

• Waste Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible container.

• Disposal: Dispose of the waste through an approved waste disposal plant, following all local, state, and federal regulations.[1][4] Never dispose of this chemical down the drain.[7]

By integrating these safety protocols and PPE requirements into your daily laboratory operations, you build a foundation of safety that protects you, your colleagues, and the quality of your research.

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